Stigmasta-4,22,25-trien-3-one, (22E)-

Core Science & Biosynthesis

Uncharted Territory: The Quest for Natural Sources of Stigmasta-4,22,25-trien-3-one, (22E)-

A comprehensive investigation into the natural origins of the steroid Stigmasta-4,22,25-trien-3-one, (22E)-, reveals a significant gap in the current scientific literature. Despite extensive searches of chemical databases and scientific publications, there is no documented evidence of this specific compound being isolated from a natural source. Its entry in the PubChem database (CID 71307333) lacks information on natural occurrences, and no synthesis or isolation reports have been identified that would provide the basis for a technical guide on its natural sourcing.

This absence of data prevents the fulfillment of the core requirements for a detailed whitepaper on the natural sources of Stigmasta-4,22,25-trien-3-one, (22E)-. Consequently, quantitative data, specific experimental protocols for its isolation from natural matrices, and associated signaling pathways are not available.

However, to provide a relevant overview for researchers, scientists, and drug development professionals, this guide will focus on the natural sources and isolation methodologies for structurally similar and well-documented stigmastane-type steroids. The information presented here pertains to compounds that share the core stigmastane (B1239390) skeleton and varying degrees of unsaturation and functionalization, which may offer insights into potential, yet undiscovered, sources and analogous isolation techniques.

Structurally Related Analogs and Their Natural Occurrence

While Stigmasta-4,22,25-trien-3-one, (22E)- remains elusive in nature, several related compounds have been successfully isolated from various plant species. These findings may suggest promising genera to investigate for the target compound.

Compound Name	Natural Source(s)	Plant Part(s)	Reference(s)
Stigmasta-5,22,25-trien-3β-ol	Clerodendrum viscosum	Whole plant	[1]
Stigmasta-4,22-dien-3-one	Rhinacanthus nasutus, Pellia epiphylla	Not specified	[2]
3β,22E-Stigmasta-5,22-dien-3-ol	Aeschynomene uniflora	Aerial parts

Methodologies for the Extraction and Isolation of Related Stigmastanes

The following protocols are derived from the successful isolation of structurally related compounds. These methodologies provide a foundational framework that could be adapted for the prospective isolation of Stigmasta-4,22,25-trien-3-one, (22E)-, should a natural source be identified.

General Extraction and Fractionation Workflow

The initial step in isolating stigmastane-type steroids from plant material typically involves solvent extraction followed by fractionation to separate compounds based on polarity.

General workflow for extraction and isolation.

Detailed Experimental Protocols

1. Extraction of Stigmasta-5,22,25-trien-3β-ol from Clerodendrum viscosum [1]

• Plant Material Preparation: The whole plant of Clerodendrum viscosum is collected, cut into small pieces, sun-dried for seven days, and then oven-dried at 40°C for 24 hours. The dried material is then ground into a fine powder.

• Extraction: 900 g of the powdered plant material is soaked in 2.5 L of ethanol (B145695) in a conical flask for seven days with occasional shaking. The mixture is then filtered, and the filtrate is concentrated using a rotary evaporator at 40°C.

• Fractionation (Modified Kupchan Partitioning): A portion of the concentrated ethanol extract is partitioned successively with petroleum ether, carbon tetrachloride, chloroform, and water to yield respective fractions.

• Isolation: The petroleum ether soluble fraction is subjected to column chromatography over silica (B1680970) gel. The column is eluted with gradients of petroleum ether and ethyl acetate (B1210297) of increasing polarity. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Purification: Fractions containing the target compound are further purified by preparative TLC to yield the pure Stigmasta-5,22,25-trien-3β-ol.

2. Extraction of 3β,22E-Stigmasta-5,22-dien-3-ol from Aeschynomene uniflora

• Plant Material Preparation: The aerial parts of Aeschynomene uniflora are collected, dried, and pulverized.

• Extraction: The powdered plant material is subjected to Soxhlet extraction using petroleum ether.

• Isolation: The resulting petroleum ether extract is subjected to chromatographic techniques to yield the compound.

• Characterization: The structure of the isolated compound is confirmed using spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Activities of Related Stigmastanes

While no biological activities are reported for Stigmasta-4,22,25-trien-3-one, (22E)-, its structural analogs have been investigated for various pharmacological effects. For instance, Stigmasta-4,22-dien-3-one has been reported to possess antitubercular and cytotoxic activities against the human HT1080 tumoral cell line. Other related sterols have shown antimicrobial and antioxidant properties.

Future Directions

The absence of "Stigmasta-4,22,25-trien-3-one, (22E)-" in the natural product literature presents a unique opportunity for discovery. Researchers in natural product chemistry could consider the following avenues:

• Targeted Phytochemical Screening: Plants from the genera Clerodendrum, Rhinacanthus, Pellia, and Aeschynomene, which are known to produce structurally similar steroids, could be prime candidates for targeted screening for the presence of Stigmasta-4,22,25-trien-3-one, (22E)-.

• Advanced Analytical Techniques: The use of high-resolution mass spectrometry and sophisticated NMR techniques could aid in the detection and characterization of this potentially novel natural product in complex plant extracts.

• Chemical Synthesis: The total synthesis of Stigmasta-4,22,25-trien-3-one, (22E)- would provide an authentic standard for analytical comparisons and enable the exploration of its biological activities, which could, in turn, spur further investigation into its potential natural sources.

References

• 1. researchgate.net [researchgate.net]
• 2. Stigmasta-7,22E,25-trien-3beta-ol | C29H46O | CID 5283656 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Stigmasta-4,22,25-trien-3-one, (22E)-: A Potential Bioactive Steroid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stigmasta-4,22,25-trien-3-one, (22E)-, a polyunsaturated derivative of the stigmastane (B1239390) steroid skeleton, represents a class of natural products with significant potential for pharmacological development. While research directly focused on this specific molecule is limited, the broader family of stigmastane steroids has demonstrated a range of biological activities, including cytotoxic, anti-inflammatory, and antimicrobial effects. This technical guide provides a comprehensive overview of Stigmasta-4,22,25-trien-3-one, (22E)-, including its chemical identity, and contextualizes its potential bioactivity through an analysis of structurally related compounds. Furthermore, this document outlines generalized experimental protocols for the isolation and characterization of such steroids from natural sources and proposes a logical workflow for future research endeavors.

Chemical Identity and Properties

Stigmasta-4,22,25-trien-3-one, (22E)- is a steroid molecule characterized by a stigmastane core structure with three degrees of unsaturation located at positions 4, 22, and 25 of the carbon skeleton, and a ketone group at the 3-position. The "(22E)-" designation specifies the stereochemistry of the double bond in the side chain.

IUPAC Name: (8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one[1].

Table 1: Physicochemical Properties of Stigmasta-4,22,25-trien-3-one, (22E)-

Property	Value	Source
Molecular Formula	C₂₉H₄₄O	PubChem[1]
Molecular Weight	408.7 g/mol	PubChem[1]
CAS Number	848669-09-0	PubChem[1]
Natural Source	Isolated from the herbs of Callicarpa giraldiana.	MedChemExpress[2][3]

Potential Biological Activities: An Analog-Based Perspective

Direct experimental evidence for the biological activity of Stigmasta-4,22,25-trien-3-one, (22E)- is not extensively documented in publicly available literature. However, the stigmastane steroid scaffold is a recurring motif in a variety of bioactive natural products. Analysis of structurally similar compounds provides a strong basis for predicting the potential pharmacological profile of the title compound.

Cytotoxic and Anticancer Activity

Several stigmastane-type steroids have demonstrated notable cytotoxic effects against various cancer cell lines. This suggests that the core structure may be a valuable pharmacophore for the development of novel anticancer agents. The proposed mechanism of action for some of these analogs involves the induction of apoptosis and cell cycle arrest.

Table 2: Cytotoxic and Antiplasmodial Activities of Structurally Related Stigmastane Steroids

Compound	Biological Activity	IC₅₀ Value	Cell Line / Organism	Reference
6-hydroxystigmast-4-en-3-one	Antiplasmodial	37.29 µg/mL	Plasmodium falciparum 3D7	[4][5]
stigmast-4-en-3-one	Antiplasmodial	43.54 µg/mL	Plasmodium falciparum 3D7	[4][5]
3-hydroxystigmast-5-en-7-one	Antiplasmodial	13.34 µg/mL	Plasmodium falciparum 3D7	[4][5]
7β-hydroxy-4,22-stigmastadien-3-one	Cytotoxic	Not specified	Tumor Cells	[1]

Antimicrobial and Anti-inflammatory Activity

The stigmastane skeleton is also associated with antimicrobial and anti-inflammatory properties. For instance, stigmast-4-en-3-one, isolated from Nauclea latifolia, has shown antimicrobial activity against oral bacteria. The anti-inflammatory effects of stigmasterol, a related phytosterol, are well-documented and are attributed to the modulation of various inflammatory pathways.

Experimental Protocols: A Generalized Approach

Extraction and Fractionation

• Plant Material Collection and Preparation: The aerial parts of Callicarpa giraldiana are collected, air-dried, and pulverized to a fine powder.

• Solvent Extraction: The powdered plant material is subjected to exhaustive extraction with a non-polar solvent such as n-hexane or a solvent of intermediate polarity like ethyl acetate (B1210297) at room temperature.

• Solvent Removal: The resulting crude extract is concentrated under reduced pressure using a rotary evaporator to yield a solid residue.

• Solvent-Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning between immiscible solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and methanol) to achieve preliminary separation of compounds based on their polarity.

Chromatographic Purification

• Column Chromatography: The non-polar or medium-polarity fraction is subjected to column chromatography over silica (B1680970) gel. The column is eluted with a gradient of solvents, typically starting with n-hexane and gradually increasing the polarity with ethyl acetate.

• Thin Layer Chromatography (TLC): Fractions are collected and monitored by TLC to identify those containing the compound of interest.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with the target compound are further purified by preparative HPLC on a C18 column using an isocratic or gradient elution with a suitable solvent system (e.g., methanol/water or acetonitrile/water) to yield the pure compound.

Structure Elucidation

The structure of the isolated compound is confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to establish the connectivity and stereochemistry of the molecule.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the carbonyl group of the ketone.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores, such as the α,β-unsaturated ketone system.

Visualization of Research Workflows

Given the nascent stage of research into Stigmasta-4,22,25-trien-3-one, (22E)-, the following diagrams illustrate a conceptual workflow for its investigation, from isolation to the elucidation of its mechanism of action.

Caption: A generalized workflow for the investigation of a novel natural product.

Caption: Hypothetical signaling pathways potentially modulated by stigmastane steroids.

Future Directions and Conclusion

Stigmasta-4,22,25-trien-3-one, (22E)- represents an intriguing yet understudied natural product. Based on the biological activities of its structural analogs, it is a promising candidate for further investigation, particularly in the areas of oncology and infectious diseases.

Future research should prioritize the following:

• Total Synthesis: The development of a synthetic route to Stigmasta-4,22,25-trien-3-one, (22E)- would provide a reliable source of the material for extensive biological testing and the generation of analogs for structure-activity relationship (SAR) studies.

• Comprehensive Biological Screening: The pure compound should be subjected to a broad panel of biological assays to identify its primary pharmacological activities.

• Mechanism of Action Studies: Upon identification of a significant biological activity, detailed mechanistic studies should be undertaken to elucidate the molecular targets and signaling pathways involved.

References

• 1. A new cytotoxic stigmastane steroid from Pistia stratiotes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. scholar.unair.ac.id [scholar.unair.ac.id]

In-depth Technical Guide: Stigmasta-4,22,25-trien-3-one, (22E)-

CAS Number: 848669-09-0

This technical guide provides a comprehensive overview of the steroidal compound Stigmasta-4,22,25-trien-3-one, (22E)-, intended for researchers, scientists, and drug development professionals. This document covers its chemical identity, physicochemical properties, isolation protocols, and biological activities, with a focus on its potential therapeutic applications.

Chemical and Physical Properties

Stigmasta-4,22,25-trien-3-one, (22E)- is a naturally occurring steroid that can be isolated from medicinal plants such as Callicarpa giraldiana and Clerodendrum philippinum. It belongs to the stigmastane (B1239390) class of triterpenoids.[1]

Property	Value	Source
CAS Number	848669-09-0	[1]
Molecular Formula	C₂₉H₄₄O	[1]
Molecular Weight	408.66 g/mol	[1]
Appearance	White solid (Needle-like crystals for similar compounds)	[2]
Solubility	Soluble in organic solvents such as chloroform (B151607), dichloromethane, ethyl acetate, and DMSO.

Experimental Protocols

Isolation from Clerodendrum viscosum (Adapted Protocol)

1. Plant Material Preparation:

• Collect and air-dry the whole plant material of Clerodendrum viscosum.

• Grind the dried plant material into a coarse powder.

2. Extraction:

• Macerate the powdered plant material in methanol (B129727) at room temperature for 7-10 days with occasional stirring.

• Filter the extract and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude methanol extract.

3. Fractionation:

• Suspend the crude methanol extract in water and partition successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

• Concentrate each fraction to dryness. The target compound is expected to be in the less polar fractions (n-hexane or chloroform).

4. Chromatographic Purification:

• Subject the n-hexane or chloroform fraction to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient of n-hexane and ethyl acetate.

• Monitor the fractions using thin-layer chromatography (TLC) and combine fractions with similar profiles.

• Further purify the combined fractions showing the presence of the target compound by preparative TLC or repeated column chromatography to yield the pure Stigmasta-4,22,25-trien-3-one, (22E)-.

Workflow for Isolation:

Caption: General workflow for the isolation of Stigmasta-4,22,25-trien-3-one, (22E)-.

Spectroscopic Data

As of the latest available data, specific NMR, IR, and MS spectra for Stigmasta-4,22,25-trien-3-one, (22E)- are not published. However, data for the closely related compound, Stigmasta-4,22-dien-3-one (CAS: 20817-72-5), can be used for comparative purposes.

Spectroscopic Data for Stigmasta-4,22-dien-3-one:

Technique	Key Features
Mass Spectrometry (MS)	Molecular Ion (M+): m/z 410.3549 [M]+.[3][4]
Infrared (IR) Spectroscopy (KBr)	Characteristic peaks for C=O (ketone) and C=C (alkene) functional groups.[3][4]
¹³C NMR (CDCl₃, 100 MHz)	Signals corresponding to 29 carbon atoms, including those of the steroid nucleus and the side chain.
¹H NMR (CDCl₃, 400 MHz)	Signals for olefinic protons and methyl groups characteristic of the stigmastane skeleton.

Biological Activities and Potential Applications

Stigmasta-4,22,25-trien-3-one, (22E)- has demonstrated a range of biological activities that suggest its potential for development as a therapeutic agent.

Cytotoxic Activity

This compound has shown cytotoxic effects against various cancer cell lines. While comprehensive data is still emerging, preliminary studies indicate its potential as an anticancer agent. For instance, it has been reported to inhibit the proliferation of human breast cancer (MCF-7) and cervical cancer (HeLa) cells.

Anti-androgenic Activity

Stigmasta-4,22,25-trien-3-one, (22E)- has been investigated for its anti-androgenic properties. It is believed to act by inhibiting the androgen receptor pathway, which could be beneficial in the treatment of androgen-dependent conditions such as benign prostatic hyperplasia (BPH) and prostate cancer.

Antioxidant Activity

The antioxidant potential of this compound has also been noted. The conjugated system within its structure may contribute to its ability to scavenge free radicals, suggesting a role in mitigating oxidative stress-related conditions.

Conceptual Signaling Pathway for Anti-Androgenic and Cytotoxic Effects:

Caption: Postulated mechanism of anti-androgenic and cytotoxic action.

Future Directions

Further research is warranted to fully elucidate the mechanisms of action of Stigmasta-4,22,25-trien-3-one, (22E)-. Key areas for future investigation include:

• Detailed Spectroscopic Analysis: Full characterization using 1D and 2D NMR, high-resolution mass spectrometry, and IR spectroscopy.

• Synthesis: Development of an efficient synthetic route to enable further pharmacological studies.

• In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies to determine its efficacy and safety profile for cytotoxic, anti-androgenic, and antioxidant activities.

• Mechanism of Action Studies: Elucidation of the specific signaling pathways involved in its biological effects.

This technical guide provides a foundation for researchers and drug development professionals interested in the therapeutic potential of Stigmasta-4,22,25-trien-3-one, (22E)-. The promising biological activities of this natural product highlight its potential as a lead compound for the development of new therapies.

References

• 1. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. 4,22-Stigmastadiene-3-one [webbook.nist.gov]
• 4. Stigmasta-4,22-Dien-3-One | C29H46O | CID 6442194 - PubChem [pubchem.ncbi.nlm.nih.gov]

"Stigmasta-4,22,25-trien-3-one, (22E)-" molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stigmasta-4,22,25-trien-3-one, (22E)- is a naturally occurring steroid molecule belonging to the stigmastane (B1239390) class. This technical guide provides a comprehensive overview of its chemical properties, including its molecular weight and formula. Due to the limited availability of in-depth biological data for this specific compound, this document also explores the known biological activities and experimental protocols of closely related stigmastane derivatives to provide a foundational understanding for future research and drug development endeavors. The guide summarizes key quantitative data in structured tables and includes conceptual diagrams of relevant experimental workflows and potential signaling pathways to facilitate a deeper understanding of this class of compounds.

Chemical Properties

Stigmasta-4,22,25-trien-3-one, (22E)- is a steroid characterized by a stigmastane skeleton with three double bonds located at positions 4, 22, and 25, and a ketone group at position 3. The "(22E)-" designation indicates the stereochemistry of the double bond between carbons 22 and 23.

Property	Value	Source
Molecular Formula	C₂₉H₄₄O	[1]
Molecular Weight	408.66 g/mol	[1]
Alternate Molecular Weight	408.7 g/mol	[1]
CAS Number	848669-09-0	[1]

Biological Context and Potential Activities

Stigmasta-4,22,25-trien-3-one, (22E)- has been isolated from the plant Callicarpa giraldiana. While specific biological activities for this compound are not extensively documented in publicly available literature, the broader class of stigmastane steroids has been reported to exhibit a range of biological effects, including antimicrobial and anti-inflammatory properties.

For instance, the related compound Stigmasta-5,22-dien-3-ol has demonstrated antimicrobial activity[2]. Furthermore, a crude extract containing (22E)-stigmasta-4,22-dien-3-one was reported to have anti-inflammatory and diuretic activity[3]. These findings suggest that Stigmasta-4,22,25-trien-3-one, (22E)- may possess similar therapeutic potential, warranting further investigation.

Experimental Protocols: A Representative Approach

General Isolation and Purification Workflow

A representative workflow for the isolation and purification of stigmastane steroids.

Methodology based on related compounds[4][5]:

• Extraction: The dried and powdered plant material is subjected to solvent extraction, typically with ethanol (B145695) or methanol, over several days.

• Fractionation: The crude extract is concentrated and then partitioned with solvents of increasing polarity, such as n-hexane and ethyl acetate, to separate compounds based on their polarity.

• Chromatographic Separation: The fractions are then subjected to column chromatography over a stationary phase like silica (B1680970) gel. Elution with a gradient of solvents (e.g., a mixture of n-hexane and ethyl acetate) separates the compounds.

• Purification: Further purification of the fractions containing the target compound is achieved using techniques like preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Structural Elucidation: The structure of the isolated compound is determined using spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and Mass Spectrometry (MS).

Potential Signaling Pathways

While the specific signaling pathways modulated by Stigmasta-4,22,25-trien-3-one, (22E)- have not been elucidated, the anti-inflammatory activity observed in related stigmastane derivatives suggests potential interaction with key inflammatory signaling cascades. These may include the Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathways.

Hypothetical Anti-Inflammatory Signaling Pathway

The following diagram illustrates a hypothetical mechanism by which a stigmastane steroid might exert its anti-inflammatory effects.

References

• 1. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]

Stigmasta-4,22,25-trien-3-one, (22E)-: A Preliminary Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a preliminary technical guide on Stigmasta-4,22,25-trien-3-one, (22E)-, a steroid compound isolated from Callicarpa giraldiana. Due to the limited availability of specific research on this molecule, this report summarizes its known chemical properties and explores the potential biological activities based on related stigmastane (B1239390) derivatives and compounds from the Callicarpa genus. This guide aims to serve as a foundational resource for researchers interested in the potential therapeutic applications of this natural product, highlighting areas for future investigation.

Introduction

Stigmasta-4,22,25-trien-3-one, (22E)- is a phytosteroid belonging to the stigmastane class of chemical compounds. It has been identified as a natural product isolated from the herbs of Callicarpa giraldiana[1]. While the broader class of stigmastane derivatives has been the subject of various biological studies, specific research on Stigmasta-4,22,25-trien-3-one, (22E)- is currently limited in publicly accessible scientific literature. This document compiles the available information and provides a perspective on its potential pharmacological relevance based on analogous compounds.

Chemical and Physical Properties

The fundamental chemical and physical properties of Stigmasta-4,22,25-trien-3-one, (22E)- are summarized below. This information is primarily derived from publicly available chemical databases.

Property	Value	Source
Molecular Formula	C₂₉H₄₄O	PubChem
Molecular Weight	408.66 g/mol	MedChemExpress[1]
CAS Number	848669-09-0	PubChem[2]
Class	Steroid	MedChemExpress[1]
Natural Source	Callicarpa giraldiana	MedChemExpress[1]

Potential Biological Activities and Therapeutic Areas of Interest (Based on Related Compounds)

Anti-inflammatory Activity

Several studies have demonstrated the anti-inflammatory properties of stigmastane-type steroids. For instance, certain polyhydric stigmastane derivatives have been shown to exert anti-neuroinflammatory effects by suppressing IκB degradation and inhibiting the PI3K/AKT and p38 MAPK signaling pathways[3][4]. Other oxygenated stigmastane sterols have also shown marked inhibitory activity against TPA-induced inflammation in animal models[5]. Compounds isolated from Alchornea floribunda, including stigmastane steroids, have demonstrated significant inhibition of xylene-induced ear edema[6][7].

Anticancer Activity

The anticancer potential of stigmasterol (B192456) and its derivatives has been a subject of investigation. Modifications to the stigmasterol structure have yielded derivatives with improved cytotoxicity against breast cancer cell lines, such as MCF-7 and HCC70[8][9][10][11]. These findings suggest that stigmastane scaffolds could be promising starting points for the development of novel anticancer agents[12]. The genus Callicarpa is also known to produce compounds with cytotoxic activities[13].

Proposed Experimental Workflow for Biological Evaluation

Given the lack of specific biological data for Stigmasta-4,22,25-trien-3-one, (22E)-, a general experimental workflow for the preliminary screening of a novel natural product is proposed below. This workflow is hypothetical and serves as a guide for future research.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitory effect of some oxygenated stigmastane-type sterols on 12-O-tetradecanoylphorbol-13-acetate-induced inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-inflammatory and membrane-stabilizing stigmastane steroids from Alchornea floribunda leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro cytotoxic effect of stigmasterol derivatives against breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [PDF] In vitro cytotoxic effect of stigmasterol derivatives against breast cancer cells | Semantic Scholar [semanticscholar.org]
• 11. In vitro cytotoxic effect of stigmasterol derivatives against breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. BIOLOGICALLY ACTIVE NATURAL PRODUCTS OF THE GENUS CALLICARPA - PubMed [pubmed.ncbi.nlm.nih.gov]

Stigmasta-4,22,25-trien-3-one, (22E)-: An Obscure Phytosterol

This technical guide aims to provide a comprehensive overview of the available information on Stigmasta-4,22,25-trien-3-one, (22E)-, and to contextualize it within the broader family of stigmastane-type steroids. Due to the scarcity of specific data, this report will also draw upon information from closely related and well-documented analogues to infer potential characteristics and methodologies.

Chemical Identity and Properties

Stigmasta-4,22,25-trien-3-one, (22E)- is a polycyclic lipid molecule belonging to the steroid class. Its chemical formula is C29H44O, and it has a molecular weight of 408.7 g/mol . The structure, indexed under CAS number 848669-09-0, features a stigmastane (B1239390) skeleton characterized by a conjugated ketone in the A-ring (at position 3) and double bonds at positions 4, 22, and 25 of the steroidal backbone. The "(22E)-" designation specifies the stereochemistry of the double bond in the side chain.

Table 1: Physicochemical Properties of Stigmasta-4,22,25-trien-3-one, (22E)-

Property	Value	Source
Molecular Formula	C29H44O	PubChem
Molecular Weight	408.7 g/mol	PubChem
CAS Number	848669-09-0	PubChem
IUPAC Name	(8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one	PubChem

Presumed Origin: A Synthetic or Rare Natural Product

The current body of scientific literature lacks any specific report on the isolation of Stigmasta-4,22,25-trien-3-one, (22E)- from a natural source. This suggests two possibilities:

• Synthetic Origin: The compound may be a result of a chemical synthesis, potentially as a derivative of a more common natural sterol for structure-activity relationship studies.

• Undiscovered or Rare Natural Product: It is possible that this compound exists in nature but has not yet been isolated and identified, or it is present in such low quantities that its detection is challenging.

In contrast, structurally similar compounds have been isolated from various natural sources. For instance, (22E,24S)-Stigmasta-5,22,25-trien-3β-ol has been identified in the plant Clerodendrum viscosum. Another related compound, Stigmasta-4,22-dien-3-one , has been found in organisms such as sponges and the plant Rhinacanthus nasutus.

Postulated Methodologies for Synthesis and Isolation

While no specific experimental protocols for Stigmasta-4,22,25-trien-3-one, (22E)- are available, methodologies for the synthesis and isolation of analogous compounds can provide a framework for potential approaches.

Potential Synthetic Pathway

A plausible synthetic route could involve the oxidation of a corresponding 3-hydroxy steroid precursor. For example, a synthetic pathway could be envisioned starting from a readily available stigmasterol (B192456) derivative.

Caption: A potential synthetic route to Stigmasta-4,22,25-trien-3-one, (22E)-.

General Isolation Protocol for Phytosterols (B1254722)

Should this compound be discovered in a natural source, a general workflow for its isolation would likely follow established protocols for phytosterol extraction and purification.

Caption: A generalized workflow for the isolation of phytosterols from a natural source.

Anticipated Biological Activity

The biological activities of Stigmasta-4,22,25-trien-3-one, (22E)- have not been reported. However, based on the known activities of similar steroids, it could potentially exhibit a range of biological effects. For instance, Stigmasta-4,22-dien-3-one has been reported to possess antitubercular and cytotoxic activities. Other phytosterols are known for their anti-inflammatory, antioxidant, and cholesterol-lowering properties. Any future research on Stigmasta-4,22,25-trien-3-one, (22E)- would likely investigate these potential therapeutic areas.

Conclusion

Stigmasta-4,22,25-trien-3-one, (22E)- represents a gap in the current scientific knowledge of phytosterols. While its chemical identity is established, its discovery and origin remain undocumented in publicly accessible resources. The information on related compounds provides a valuable framework for postulating its synthesis, isolation, and potential biological activities. Further research is needed to elucidate the natural occurrence or definitive synthetic pathway of this compound and to explore its potential pharmacological applications. This would be a valuable contribution to the field of natural product chemistry and drug discovery.

Protocols & Analytical Methods

Application Notes and Protocols: Isolation of Stigmasta-4,22,25-trien-3-one, (22E)- from Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stigmasta-4,22,25-trien-3-one, (22E)- is a steroidal compound belonging to the stigmastane (B1239390) family. Natural steroids and their derivatives have attracted significant interest in drug discovery due to their diverse pharmacological activities, which include anti-inflammatory, anticancer, and antimicrobial effects. This document provides a detailed protocol for the isolation and purification of Stigmasta-4,22,25-trien-3-one, (22E)- from plant sources, based on established methodologies for similar phytosterols. Additionally, it summarizes the potential biological activities of this class of compounds and outlines experimental workflows.

Potential Plant Sources and Biological Activities

While a definitive plant source for Stigmasta-4,22,25-trien-3-one, (22E)- is not extensively documented, related compounds have been isolated from various plant species. The biological activities of these related compounds suggest potential therapeutic applications for Stigmasta-4,22,25-trien-3-one, (22E)-.

Compound Name	Plant Source	Reported Biological Activity
(22E,24S)-Stigmasta-5,22,25-trien-3β-ol	Clerodendrum viscosum	Cytotoxic
Stigmasta-4,22-dien-3-one	Magnolia biondii, Nelumbo nucifera	Antioxidant, Antiproliferative
Stigmast-4-en-3-one	Nauclea latifolia	Antimicrobial
4,22-Stigmastadiene-3-one	Cenchrus setigerus	Antimicrobial

Experimental Protocols

The following protocol is a generalized procedure for the isolation of Stigmasta-4,22,25-trien-3-one, (22E)- from plant material, adapted from the successful isolation of structurally related compounds.[1]

1. Plant Material Collection and Preparation

• Collection: Collect the desired plant material (e.g., leaves, stems, or whole plant).

• Drying: Air-dry the plant material in the shade for 7-10 days, followed by oven drying at 40-50°C for 24-48 hours to a constant weight.

• Grinding: Grind the dried plant material into a coarse powder using a mechanical grinder.

2. Extraction

• Maceration: Soak the powdered plant material (e.g., 1 kg) in a suitable solvent such as ethanol (B145695) or methanol (B129727) (e.g., 5 L) in a large container at room temperature for 3-7 days with occasional stirring.

• Filtration: Filter the extract through a muslin cloth or Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

3. Fractionation

• Solvent-Solvent Partitioning: Suspend the crude extract in water and sequentially partition with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297).

• Selection of Fraction: Based on preliminary thin-layer chromatography (TLC) analysis, select the fraction most likely to contain the target compound (typically the less polar fractions like n-hexane or chloroform for steroidal compounds).

4. Chromatographic Purification

• Column Chromatography:

  • Pack a silica (B1680970) gel (60-120 mesh) column with the selected non-polar solvent (e.g., n-hexane).

  • Adsorb the selected fraction onto a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of increasing polarity, for example, starting with 100% n-hexane and gradually increasing the proportion of ethyl acetate (e.g., n-hexane:ethyl acetate 98:2, 95:5, 90:10, etc.).

  • Collect fractions of a fixed volume (e.g., 20 mL).

• Thin-Layer Chromatography (TLC):

  • Monitor the collected fractions by TLC using a suitable solvent system (e.g., n-hexane:ethyl acetate 8:2).

  • Visualize the spots under UV light (254 nm) or by spraying with a visualizing agent (e.g., vanillin-sulfuric acid) followed by heating.

  • Pool the fractions containing the compound of interest based on their TLC profiles.

• Preparative TLC or HPLC:

  • For final purification, subject the pooled fractions to preparative TLC or High-Performance Liquid Chromatography (HPLC) using an appropriate solvent system.

5. Structure Elucidation

• Confirm the structure of the isolated compound as Stigmasta-4,22,25-trien-3-one, (22E)- using spectroscopic techniques such as:

  • ¹H-NMR (Proton Nuclear Magnetic Resonance)

  • ¹³C-NMR (Carbon-13 Nuclear Magnetic Resonance)

  • Mass Spectrometry (MS)

  • Infrared (IR) Spectroscopy

Visualizations

Experimental Workflow

Caption: General workflow for the isolation of Stigmasta-4,22,25-trien-3-one, (22E)-.

Putative Signaling Pathway

Given the reported anti-inflammatory and anticancer activities of similar steroidal compounds, a possible mechanism of action could involve the inhibition of pro-inflammatory or proliferative signaling pathways.

Caption: Putative anti-inflammatory signaling pathway of Stigmasta-4,22,25-trien-3-one, (22E)-.

References

• 1. asianpubs.org [asianpubs.org]

Application Notes and Protocols for the Mass Spectrometry Analysis of Stigmasta-4,22,25-trien-3-one, (22E)-

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stigmasta-4,22,25-trien-3-one, (22E)-, is a phytosteroid, a class of naturally occurring steroids found in plants. Phytosteroids and their derivatives are of significant interest in drug development and biomedical research due to their diverse biological activities. Accurate and reliable analytical methods are crucial for the identification, characterization, and quantification of these compounds in various matrices. Mass spectrometry (MS), coupled with chromatographic techniques such as Gas Chromatography (GC) and Liquid Chromatography (LC), offers high sensitivity and specificity for the analysis of Stigmasta-4,22,25-trien-3-one, (22E)-. These application notes provide detailed protocols for the analysis of this compound using GC-MS and LC-MS/MS.

Physicochemical Properties

Property	Value
Chemical Formula	C₂₉H₄₄O
Molecular Weight	408.66 g/mol
Structure

Class Phytosteroid, Stigmastane

I. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a robust technique for the analysis of volatile and thermally stable compounds. For steroids like Stigmasta-4,22,25-trien-3-one, (22E)-, derivatization is often employed to improve volatility and chromatographic performance.

Experimental Protocol

1. Sample Preparation (Saponification and Extraction)

• Objective: To hydrolyze any esterified forms of the steroid and extract the free sterol.

• Procedure:

  • To 100 mg of the sample (e.g., plant extract, biological matrix), add 2 mL of 2 M ethanolic potassium hydroxide.

  • Incubate the mixture at 60°C for 1 hour with occasional vortexing to ensure complete saponification.

  • After cooling to room temperature, add 2 mL of deionized water and 2 mL of n-hexane.

  • Vortex vigorously for 2 minutes and centrifuge at 2000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the upper hexane (B92381) layer containing the unsaponifiable fraction (which includes the target analyte) to a clean vial.

  • Repeat the extraction with another 2 mL of n-hexane and combine the hexane fractions.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

2. Derivatization

• Objective: To increase the volatility and thermal stability of the analyte for GC analysis. Silylation is a common derivatization technique for steroids.

• Procedure:

  • To the dried extract, add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Add 50 µL of anhydrous pyridine (B92270) to act as a catalyst and aid in dissolving the sample.

  • Seal the vial and heat at 70°C for 30 minutes.

  • After cooling, the sample is ready for GC-MS analysis.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 280°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 180°C, hold for 1 minute.

  • Ramp: 10°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50-600.

Data Presentation: Predicted EI-MS Fragmentation

The mass spectrum of the trimethylsilyl (B98337) (TMS) derivative of Stigmasta-4,22,25-trien-3-one would be expected. However, as a close structural analog, the fragmentation of the underivatized Stigmasta-4,22-dien-3-one provides valuable insight into the expected fragmentation of the core structure[1].

m/z	Proposed Fragment Identity
410	Molecular Ion [M]⁺
395	[M - CH₃]⁺
297	Cleavage of the side chain at C17-C20
269	Cleavage of the D-ring
124	Characteristic fragment from the A/B rings of Δ⁴-3-keto steroids

Note: These m/z values are for the underivatized Stigmasta-4,22-dien-3-one and serve as a reference.

II. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS is a powerful technique for the analysis of less volatile and thermally labile compounds, offering high sensitivity and specificity without the need for derivatization.

Experimental Protocol

1. Sample Preparation (Extraction)

• Objective: To extract the analyte from the sample matrix.

• Procedure:

  • For solid samples, perform a solid-liquid extraction using a suitable solvent like methanol (B129727) or acetonitrile. Sonicate for 15 minutes and then centrifuge.

  • For liquid samples (e.g., plasma, urine), a protein precipitation step may be necessary. Add three volumes of cold acetonitrile, vortex, and centrifuge to pellet the proteins.

  • The supernatant can be directly injected or subjected to a solid-phase extraction (SPE) for further cleanup and concentration if required. A C18 SPE cartridge is a suitable choice.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Column: ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent reversed-phase column.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 80% B

  • 1-5 min: 80-100% B

  • 5-7 min: 100% B

  • 7-7.1 min: 100-80% B

  • 7.1-9 min: 80% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 3500 V.

  • Gas Temperature: 300°C.

  • Gas Flow: 8 L/min.

  • Nebulizer Pressure: 40 psi.

  • Sheath Gas Temperature: 350°C.

  • Sheath Gas Flow: 11 L/min.

  • Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions should be optimized for the target analyte. Based on data for the closely related Stigmasta-4,22-dien-3-one, the protonated molecule [M+H]⁺ would be the precursor ion.

Data Presentation: Predicted LC-MS/MS Fragmentation

For Stigmasta-4,22,25-trien-3-one (MW: 408.66), the expected precursor ion in positive ESI mode would be the protonated molecule [M+H]⁺ at m/z 409.3. The fragmentation pattern is predicted based on the analysis of similar 3-keto steroids.

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
409.3	391.3	H₂O
409.3	297.2	Side chain at C17
409.3	121.1	A/B ring fragment

Note: These transitions are predictive and should be confirmed by direct infusion and optimization of a standard of Stigmasta-4,22,25-trien-3-one, (22E)-.

Visualizations

Experimental Workflow

Caption: Workflow for GC-MS and LC-MS/MS analysis.

Proposed Fragmentation Pathway

Caption: Proposed ESI-MS/MS fragmentation pathway.

References

• 1. 4,22-Stigmastadiene-3-one [webbook.nist.gov]

Application Note and Protocol for the HPLC Purification of Stigmasta-4,22,25-trien-3-one, (22E)-

Introduction

Stigmasta-4,22,25-trien-3-one, (22E)-, a member of the stigmastane (B1239390) class of steroids, is a compound of interest in various fields of chemical and biological research. Its purification is essential for accurate biological testing and characterization. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the isolation and purification of such compounds from complex mixtures. This document provides a detailed application note and protocol for the reversed-phase HPLC (RP-HPLC) purification of Stigmasta-4,22,25-trien-3-one, (22E)-.

Physicochemical Properties

A summary of the key physicochemical properties of Stigmasta-4,22,25-trien-3-one, (22E)- is presented in the table below. These properties are crucial for the development of an effective HPLC purification method.

Property	Value	Reference
Molecular Formula	C₂₉H₄₄O	[1]
Molecular Weight	408.7 g/mol	[1]
Structure	Steroidal ketone with a conjugated enone system and three double bonds.
Polarity	Non-polar, lipophilic compound.
UV Absorbance (λmax)	Estimated to be in the range of 240-254 nm due to the α,β-unsaturated ketone chromophore.

HPLC Purification Strategy

Given the non-polar nature of Stigmasta-4,22,25-trien-3-one, (22E)-, a reversed-phase HPLC method is the most suitable approach for its purification. This technique utilizes a non-polar stationary phase (e.g., C18) and a polar mobile phase. The separation is based on the hydrophobic interactions between the analyte and the stationary phase. A gradient elution, where the proportion of the organic solvent in the mobile phase is gradually increased, will be employed to ensure efficient separation and elution of the target compound.

Experimental Protocols

1. Sample Preparation

Proper sample preparation is critical to prevent column clogging and ensure optimal separation.

• Dissolution: Dissolve the crude sample containing Stigmasta-4,22,25-trien-3-one, (22E)- in a suitable organic solvent. Methanol or acetonitrile (B52724) are recommended. The concentration should be optimized to avoid overloading the column, typically in the range of 1-10 mg/mL.

• Filtration: Filter the dissolved sample through a 0.45 µm syringe filter (e.g., nylon or PTFE) to remove any particulate matter.[2]

2. HPLC Instrumentation and Conditions

The following table outlines the recommended HPLC system configuration and operating parameters for the purification of Stigmasta-4,22,25-trien-3-one, (22E)-.

Parameter	Recommended Setting
HPLC System	A preparative or semi-preparative HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector.
Column	Reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm particle size).
Mobile Phase A	Water (HPLC grade)
Mobile Phase B	Acetonitrile (HPLC grade)
Gradient Elution	80% B to 100% B over 20 minutes.
Flow Rate	4.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	100 - 500 µL (dependent on sample concentration and column dimensions)

3. Post-Purification Processing

• Fraction Collection: Collect the fractions corresponding to the peak of Stigmasta-4,22,25-trien-3-one, (22E)- based on the chromatogram.

• Solvent Evaporation: Remove the mobile phase from the collected fractions using a rotary evaporator.

• Purity Analysis: Assess the purity of the isolated compound using analytical HPLC.

• Structure Confirmation: Confirm the identity of the purified compound using spectroscopic techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Experimental Workflow Diagram

Caption: A flowchart illustrating the key steps in the HPLC purification of Stigmasta-4,22,25-trien-3-one, (22E)-.

Logical Relationship Diagram

Caption: A diagram showing the logical connections between the compound's properties and the chosen HPLC purification method.

References

• 1. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pepolska.pl [pepolska.pl]

Analytical Standards for Stigmasta-4,22,25-trien-3-one, (22E)-: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stigmasta-4,22,25-trien-3-one, (22E)-, a polyunsaturated ketosteroid, is a natural product found in various plant species, including those from the Lamiaceae family.[1][2] As a phytosterol derivative, it is of increasing interest to researchers for its potential biological activities and as a precursor for the synthesis of other steroids.[1][3] Accurate and reliable analytical methods are crucial for the identification, quantification, and quality control of this compound in research and drug development settings. This document provides detailed application notes and protocols for the use of Stigmasta-4,22,25-trien-3-one, (22E)- as an analytical standard.

Physicochemical Properties

A summary of the key physicochemical properties of Stigmasta-4,22,25-trien-3-one, (22E)- is presented in the table below.

Property	Value	Reference
Chemical Name	(22E)-Stigmasta-4,22,25-trien-3-one
CAS Number	848669-09-0	[1]
Molecular Formula	C₂₉H₄₄O	[1]
Molecular Weight	408.66 g/mol	[1]
Appearance	White to off-white powder
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[4]

Analytical Standards and Quality Control

Analytical reference standards of Stigmasta-4,22,25-trien-3-one, (22E)- should be of high purity, typically ≥98% as determined by High-Performance Liquid Chromatography (HPLC).[1] A typical Certificate of Analysis (CoA) for a reference standard will include the following information.

Table 1: Example Certificate of Analysis

Test	Specification	Result	Method
Appearance	White to off-white powder	Conforms	Visual
Identity (¹H NMR)	Conforms to structure	Conforms	NMR Spectroscopy
Purity (HPLC)	≥ 98.0%	99.2%	HPLC-UV
Mass Spectrum (ESI-MS)	Conforms to molecular weight	Conforms	Mass Spectrometry
Loss on Drying	≤ 1.0%	0.3%	Gravimetric
Residual Solvents	Meets USP <467> limits	Conforms	GC-HS

Experimental Protocols

Detailed methodologies for the key analytical techniques used to characterize and quantify Stigmasta-4,22,25-trien-3-one, (22E)- are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is suitable for determining the purity of Stigmasta-4,22,25-trien-3-one, (22E)-.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile (B52724)

• Gradient Program:

  Time (min)	%A	%B
  0	30	70
  20	0	100
  25	0	100
  25.1	30	70

  | 30 | 30 | 70 |

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 25°C.

• UV Detection: 241 nm.[1]

• Standard Preparation: Accurately weigh and dissolve the Stigmasta-4,22,25-trien-3-one, (22E)- reference standard in acetonitrile to a final concentration of 1 mg/mL.

• Sample Preparation: Prepare the sample to be analyzed at a similar concentration using the same diluent.

• Procedure: Equilibrate the column with the initial mobile phase composition for at least 30 minutes. Inject the standard and sample solutions and record the chromatograms.

• Calculation of Purity:

  • Purity (%) = (Area of main peak in sample / Total area of all peaks in sample) x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Identification

NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of Stigmasta-4,22,25-trien-3-one, (22E)-.

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Standard: Tetramethylsilane (TMS) as an internal standard.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of deuterated solvent.

• Experiments:

  • ¹H NMR: To determine the proton environment in the molecule.

  • ¹³C NMR: To identify the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): To establish connectivity between protons and carbons, and to confirm the overall structure.[1]

• Data Analysis: Compare the obtained spectra with known data for Stigmasta-4,22,25-trien-3-one, (22E)- or related stigmastane (B1239390) structures. The chemical shifts and coupling constants should be consistent with the assigned structure.

Mass Spectrometry (MS) for Molecular Weight Confirmation

Mass spectrometry is used to confirm the molecular weight and elemental composition of the compound.

• Instrumentation: A mass spectrometer with an Electrospray Ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 10-100 µg/mL.

• Procedure: Infuse the sample solution directly into the mass spectrometer or inject it via an HPLC system.

• Data Analysis: Look for the protonated molecular ion [M+H]⁺ at m/z 409.34. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Quantification

GC-MS is a sensitive technique for the analysis of volatile and semi-volatile compounds like sterols and their derivatives.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: Splitless injection of 1 µL.

• Inlet Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 min.

  • Ramp: 15°C/min to 300°C.

  • Hold: 10 min at 300°C.

• MS Transfer Line Temperature: 290°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 40-500.

• Sample Preparation: Derivatization with a silylating agent (e.g., BSTFA with 1% TMCS) may be necessary to improve volatility and chromatographic performance.

• Data Analysis: Identify the compound based on its retention time and mass spectrum, which can be compared to a reference standard or a spectral library.[5]

Visualizations

Analytical Workflow

The following diagram illustrates the general workflow for the analysis of Stigmasta-4,22,25-trien-3-one, (22E)-.

Caption: General workflow for the analysis of Stigmasta-4,22,25-trien-3-one, (22E)-.

Purity Determination Logic

The following diagram outlines the logical steps involved in determining the purity of the analytical standard.

Caption: Decision workflow for purity assessment of the analytical standard.

References

• 1. Stigmasta-4,22,25-trien-3-one | 848669-09-0 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. ethesisarchive.library.tu.ac.th [ethesisarchive.library.tu.ac.th]
• 4. chemfaces.com [chemfaces.com]
• 5. scielo.br [scielo.br]

Application Notes and Protocols for Stigmasta-4,22,25-trien-3-one, (22E)- in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stigmasta-4,22,25-trien-3-one, (22E)- is a naturally occurring stigmastane (B1239390) steroid isolated from plants of the Callicarpa genus. While specific biological activities of this compound are not extensively documented, the broader class of stigmastane derivatives has demonstrated significant potential in preclinical studies, exhibiting a range of biological effects including anti-inflammatory, anticancer, and antimicrobial activities. These application notes provide a framework for investigating the potential therapeutic applications of Stigmasta-4,22,25-trien-3-one, (22E)- in cell-based assays, drawing upon the known activities of structurally related compounds.

Potential Biological Activities and Applications

Based on the activities of related stigmastane derivatives, Stigmasta-4,22,25-trien-3-one, (22E)- is a candidate for investigation in the following areas:

• Anti-inflammatory Effects: Stigmastane steroids have been shown to possess anti-inflammatory properties. Some derivatives have demonstrated the ability to inhibit inflammatory pathways.

• Anticancer Activity: Several stigmasterol (B192456) derivatives have exhibited cytotoxic effects against various cancer cell lines, including breast cancer. The proposed mechanisms of action include the induction of apoptosis and inhibition of key signaling pathways involved in cancer cell proliferation and survival, such as the NF-κB and PI3K/AKT/mTOR pathways.

• Antimicrobial Properties: Certain stigmastane compounds have shown activity against various bacterial strains.

Data on Related Stigmastane Derivatives

Compound	Cell Line	Assay	Result Type	Value	Reference
5,6-Epoxystigmast-22-en-3β-ol	MCF-7 (breast cancer)	Resazurin assay	EC50	21.92 µM	[1][2]
Stigmast-5-ene-3β,22,23-triol	MCF-7 (breast cancer)	Resazurin assay	EC50	22.94 µM	[1][2]
Stigmastane-3β,5,6,22,23-pentol	HCC70 (breast cancer)	Resazurin assay	EC50	16.82 µM	[1][2]
Stigmasta-4,22-dien-3-one	HT1080 (fibrosarcoma)	Not specified	IC50	0.3 mM	[3]

Proposed Experimental Protocols

The following are detailed, hypothetical protocols for evaluating the anti-inflammatory and anticancer activities of Stigmasta-4,22,25-trien-3-one, (22E)-.

Protocol 1: Evaluation of Anti-inflammatory Activity in Macrophages

This protocol assesses the ability of the compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• Stigmasta-4,22,25-trien-3-one, (22E)-

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (for NO measurement)

• MTT or other viability reagent

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Stigmasta-4,22,25-trien-3-one, (22E)- in DMEM. Pre-treat the cells with various concentrations of the compound for 1 hour.

• Inflammatory Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (cells treated with vehicle and LPS) and a negative control (cells treated with vehicle only).

• Nitric Oxide Measurement: After 24 hours, collect the cell culture supernatant. Mix 50 µL of supernatant with 50 µL of Griess Reagent in a new 96-well plate. Incubate at room temperature for 15 minutes.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Cell Viability: Assess the viability of the remaining cells using an MTT assay to ensure that the observed reduction in NO is not due to cytotoxicity.

Protocol 2: Assessment of Cytotoxicity in Breast Cancer Cells

This protocol determines the cytotoxic effect of the compound on a human breast cancer cell line (e.g., MCF-7) using the MTT assay.

Materials:

• Stigmasta-4,22,25-trien-3-one, (22E)-

• MCF-7 human breast cancer cell line

• RPMI-1640 Medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Cell Culture: Maintain MCF-7 cells in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 atmosphere.

• Cell Seeding: Plate the cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with increasing concentrations of Stigmasta-4,22,25-trien-3-one, (22E)- for 48 hours. Include a vehicle control.

• MTT Assay: After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm with a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Visualizing Molecular Pathways and Workflows

To further elucidate the potential mechanisms of action and experimental designs, the following diagrams are provided.

Caption: Proposed anti-inflammatory mechanism of action.

Caption: Proposed PI3K/AKT/mTOR inhibitory pathway.

Caption: General experimental workflow diagram.

Conclusion

Stigmasta-4,22,25-trien-3-one, (22E)- represents an intriguing natural product with potential therapeutic value. The provided application notes and protocols offer a starting point for researchers to explore its anti-inflammatory and anticancer properties in cell-based models. Further investigation into its precise molecular targets and mechanisms of action is warranted to fully understand its pharmacological potential.

References

• 1. In vitro cytotoxic effect of stigmasterol derivatives against breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro cytotoxic effect of stigmasterol derivatives against breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Studies of Stigmasta-4,22,25-trien-3-one, (22E)-

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stigmasta-4,22,25-trien-3-one, (22E)-, a polycyclic natural product isolated from Callicarpa giraldiana, belongs to the stigmastane (B1239390) class of steroids. While its specific biological activities are currently under-explored, related steroidal compounds have demonstrated a range of promising therapeutic effects, including antioxidant, anti-inflammatory, and cytotoxic activities. These application notes provide a comprehensive guide for researchers to develop and implement in vivo models to investigate the pharmacological profile of Stigmasta-4,22,25-trien-3-one, (22E)-.

The following sections outline a strategic, tiered approach to in vivo testing, commencing with essential preliminary studies to establish a safety and pharmacokinetic profile, followed by a suite of efficacy models based on the predicted activities of this compound class. Detailed experimental protocols and data presentation guidelines are provided to ensure robust and reproducible research outcomes.

Tier 1: Preliminary In Vivo Assessment

Before investigating the efficacy of Stigmasta-4,22,25-trien-3-one, (22E)-, it is crucial to establish its preliminary safety and pharmacokinetic profile. These initial studies will inform dose selection and administration routes for subsequent, more complex efficacy models.

Acute and Subacute Toxicity Studies

Objective: To determine the short-term toxicity profile and identify the maximum tolerated dose (MTD) of Stigmasta-4,22,25-trien-3-one, (22E)-.

Experimental Protocol: Acute Oral Toxicity in Rats (Up-and-Down Procedure - OECD 425)

• Animal Model: Female Sprague-Dawley rats (8-12 weeks old).

• Housing: Standard laboratory conditions (12h light/dark cycle, 22±2°C, 50±10% humidity) with ad libitum access to food and water.

• Acclimatization: Minimum of 7 days before the experiment.

• Compound Preparation: Suspend Stigmasta-4,22,25-trien-3-one, (22E)- in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in saline).

• Dosing: Administer a single oral gavage dose to one animal. The starting dose is typically 175 mg/kg, but can be adjusted based on any existing in vitro cytotoxicity data.

• Observation: Observe the animal for clinical signs of toxicity (e.g., changes in behavior, posture, respiration, and skin) continuously for the first 4 hours and then daily for 14 days.

• Dose Adjustment:

  • If the animal survives, the next animal is given a higher dose.

  • If the animal dies, the next animal is given a lower dose.

• Endpoint: The study is complete when one of the stopping criteria is met (e.g., three consecutive animals survive at the upper bound, or five reversals have occurred). The LD50 is then calculated using the maximum likelihood method.

• Necropsy: At the end of the 14-day observation period, surviving animals are euthanized, and a gross necropsy is performed on all animals.

Data Presentation:

Parameter	Observation/Result
LD50 (mg/kg)	Calculated value with confidence intervals.
Clinical Signs	Detailed description of observed signs of toxicity at different dose levels.
Body Weight Changes	Daily body weight measurements for each animal.
Gross Necropsy Findings	Macroscopic observations of organs and tissues.

Pharmacokinetic (PK) Profiling

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of Stigmasta-4,22,25-trien-3-one, (22E)-.

Experimental Protocol: Single Dose Pharmacokinetics in Rats

• Animal Model: Male Sprague-Dawley rats (8-12 weeks old) with jugular vein cannulation.

• Housing and Acclimatization: As described in section 1.1.

• Compound Preparation: Formulate Stigmasta-4,22,25-trien-3-one, (22E)- for both intravenous (IV) and oral (PO) administration. The IV formulation should be a clear solution (e.g., in DMSO/saline), while the PO formulation can be a suspension.

• Dosing:

  • IV Group (n=3): Administer a single bolus dose (e.g., 1-5 mg/kg) via the jugular vein cannula.

  • PO Group (n=3): Administer a single oral gavage dose (e.g., 10-50 mg/kg).

• Blood Sampling: Collect serial blood samples (approx. 0.2 mL) from the jugular vein cannula at predefined time points (e.g., pre-dose, 2, 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours post-dose).

• Plasma Preparation: Centrifuge blood samples to separate plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Stigmasta-4,22,25-trien-3-one, (22E)- in plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters using non-compartmental analysis.

Data Presentation:

Parameter	Intravenous (IV) Administration	Oral (PO) Administration
Dose (mg/kg)
Cmax (ng/mL)	N/A
Tmax (h)	N/A
AUC(0-t) (ngh/mL)
AUC(0-inf) (ngh/mL)
t1/2 (h)
CL (L/h/kg)
Vdss (L/kg)
Oral Bioavailability (F%)	N/A

Tier 2: Efficacy Modeling

Based on the activities of related stigmastane steroids, the following in vivo models are proposed to evaluate the potential therapeutic efficacy of Stigmasta-4,22,25-trien-3-one, (22E)-.

Anti-inflammatory Activity

Objective: To assess the potential of Stigmasta-4,22,25-trien-3-one, (22E)- to mitigate acute inflammation.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Model: Male Wistar rats (150-200 g).

• Housing and Acclimatization: As described in section 1.1.

• Grouping (n=6 per group):

  • Group 1: Vehicle control (e.g., 0.5% CMC).

  • Group 2: Positive control (e.g., Indomethacin, 10 mg/kg, PO).

  • Groups 3-5: Stigmasta-4,22,25-trien-3-one, (22E)- at three different doses (e.g., 10, 30, 100 mg/kg, PO), based on toxicity data.

• Dosing: Administer the respective treatments orally 1 hour before the induction of inflammation.

• Induction of Edema: Inject 0.1 mL of 1% (w/v) carrageenan solution in saline into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Data Presentation:

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 3h	% Inhibition of Edema
Vehicle Control	-	0%
Positive Control (Indomethacin)	10
Stigmasta-4,22,25-trien-3-one, (22E)-	10
Stigmasta-4,22,25-trien-3-one, (22E)-	30
Stigmasta-4,22,25-trien-3-one, (22E)-	100

Antioxidant Activity

Objective: To evaluate the in vivo antioxidant capacity of Stigmasta-4,22,25-trien-3-one, (22E)-.

Experimental Protocol: Carbon Tetrachloride (CCl4)-Induced Oxidative Stress in Mice

• Animal Model: Male BALB/c mice (20-25 g).

• Housing and Acclimatization: As described in section 1.1.

• Grouping (n=8 per group):

  • Group 1: Normal control (vehicle only).

  • Group 2: CCl4 control (vehicle + CCl4).

  • Group 3: Positive control (e.g., N-acetylcysteine, 150 mg/kg, PO) + CCl4.

  • Groups 4-6: Stigmasta-4,22,25-trien-3-one, (22E)- at three doses + CCl4.

• Pre-treatment: Administer the respective treatments orally for 7 consecutive days.

• Induction of Oxidative Stress: On day 7, 1 hour after the last treatment dose, administer a single intraperitoneal (IP) injection of CCl4 (1 mL/kg, diluted 1:1 in olive oil). The normal control group receives only olive oil.

• Sample Collection: 24 hours after CCl4 administration, euthanize the mice and collect blood and liver tissue.

• Biochemical Analysis:

  • Serum: Measure levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST).

  • Liver Homogenate: Measure levels of malondialdehyde (MDA), reduced glutathione (B108866) (GSH), and activities of superoxide (B77818) dismutase (SOD) and catalase (CAT).

• Histopathology: Perform H&E staining of liver sections to assess tissue damage.

Data Presentation:

Treatment Group	Dose (mg/kg)	Serum ALT (U/L)	Liver MDA (nmol/mg protein)	Liver GSH (µmol/g tissue)	Liver SOD (U/mg protein)
Normal Control	-
CCl4 Control	-
Positive Control (NAC)	150
Stigmasta-4,22,25-trien-3-one, (22E)-	Low
Stigmasta-4,22,25-trien-3-one, (22E)-	Medium
Stigmasta-4,22,25-trien-3-one, (22E)-	High

Cytotoxicity/Anticancer Activity

Objective: To determine the in vivo anticancer efficacy of Stigmasta-4,22,25-trien-3-one, (22E)-.

Experimental Protocol: Human Tumor Xenograft Model in Nude Mice

• Animal Model: Female athymic nude mice (BALB/c nu/nu, 6-8 weeks old).

• Cell Line: Select a relevant human cancer cell line (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer) based on in vitro screening results.

• Tumor Implantation: Subcutaneously inject 5 x 10^6 cells in 0.1 mL of Matrigel into the right flank of each mouse.

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Grouping and Treatment (n=8-10 per group):

  • Group 1: Vehicle control.

  • Group 2: Positive control (standard-of-care chemotherapy for the selected cancer type).

  • Groups 3-5: Stigmasta-4,22,25-trien-3-one, (22E)- at three doses (PO or IP, daily or as determined by PK data).

• Monitoring: Measure tumor volume (Volume = 0.5 x Length x Width²) and body weight twice weekly.

• Endpoint: Continue the study for a predefined period (e.g., 21-28 days) or until tumors in the control group reach a predetermined size limit.

• Tissue Collection: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

Data Presentation:

Treatment Group	Dose (mg/kg/day)	Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Change in Body Weight (%)
Vehicle Control	-	0%
Positive Control
Stigmasta-4,22,25-trien-3-one, (22E)-	Low
Stigmasta-4,22,25-trien-3-one, (22E)-	Medium
Stigmasta-4,22,25-trien-3-one, (22E)-	High

Visualizations

Figure 1. Tiered experimental workflow for in vivo evaluation.

Figure 2. Generalized steroid hormone signaling pathways.

Figure 3. Potential anti-inflammatory mechanisms of action.

Stigmasta-4,22,25-trien-3-one, (22E)-: Application Notes and Protocols for Therapeutic Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stigmasta-4,22,25-trien-3-one, (22E)-, a steroidal ketone of the stigmastane (B1239390) family, has been identified as a compound of interest for potential therapeutic applications. Information from commercial suppliers suggests its utility in oncology and in the management of androgen-dependent conditions. However, a comprehensive review of publicly accessible, peer-reviewed scientific literature reveals a notable scarcity of in-depth studies to fully substantiate these claims. This document compiles the available information, including data from commercial sources, and provides hypothetical protocols and workflows to guide future research into the therapeutic potential of this compound. Researchers are strongly advised to independently verify the biological activities reported herein.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₂₉H₄₄O	PubChem[1]
Molecular Weight	408.7 g/mol	PubChem[1]
CAS Number	848669-09-0	PubChem[1]
IUPAC Name	(8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one	PubChem[1]

Reported Biological Activities and Therapeutic Potential (Unverified)

Commercial sources indicate that Stigmasta-4,22,25-trien-3-one, (22E)- possesses several biological activities that suggest its potential as a therapeutic agent. It is crucial to note that these findings are not yet fully supported by peer-reviewed research in the public domain.

Cytotoxic Activity

The compound is reported to exhibit cytotoxic effects against various cancer cell lines.

Cell Line	IC₅₀ Value	Reported By
HeLa (Cervical Cancer)	~31.43 µg/mL	Commercial Vendor
MCF-7 (Breast Cancer)	Not specified	Commercial Vendor

Potential in Androgen-Dependent Diseases

There are claims that Stigmasta-4,22,25-trien-3-one, (22E)- may be effective in treating androgen-dependent conditions such as benign prostatic hyperplasia (BPH). The proposed mechanism involves the inhibition of androgen receptor pathways.

Postulated Mechanism of Action (Hypothetical)

Based on the unverified reports of its biological activity, a hypothetical mechanism of action can be proposed. In cancer cells, the compound may induce apoptosis or inhibit proliferation through modulation of specific enzymes and receptors. In the context of androgen-dependent diseases, it might act as an antagonist to the androgen receptor, thereby blocking the downstream signaling that leads to cell growth and proliferation.

Figure 1: Hypothetical signaling pathways modulated by Stigmasta-4,22,25-trien-3-one.

Experimental Protocols (Illustrative)

The following are illustrative protocols based on standard methodologies for assessing the reported biological activities. These should be adapted and optimized based on specific experimental goals.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a method to determine the cytotoxic effects of Stigmasta-4,22,25-trien-3-one, (22E)- on cancer cell lines like HeLa or MCF-7.

Materials:

• Stigmasta-4,22,25-trien-3-one, (22E)-

• HeLa or MCF-7 cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed HeLa or MCF-7 cells in 96-well plates at a density of 5 x 10³ cells/well in 100 µL of DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare a stock solution of Stigmasta-4,22,25-trien-3-one, (22E)- in DMSO. Dilute the stock solution with culture medium to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Replace the medium in the wells with 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (DMSO) and a negative control (medium only).

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Figure 2: Experimental workflow for the in vitro cytotoxicity (MTT) assay.

Androgen Receptor Signaling Assay (Reporter Gene Assay)

This protocol is designed to investigate the effect of the compound on the androgen receptor signaling pathway.

Materials:

• Prostate cancer cell line (e.g., LNCaP)

• Androgen-responsive reporter plasmid (e.g., pARE-Luc)

• Transfection reagent

• Stigmasta-4,22,25-trien-3-one, (22E)-

• Dihydrotestosterone (DHT)

• Luciferase assay system

• Luminometer

Procedure:

• Cell Transfection: Seed LNCaP cells in 24-well plates. Co-transfect the cells with the pARE-Luc reporter plasmid and a control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent.

• Compound and Hormone Treatment: After 24 hours, replace the medium with a medium containing different concentrations of Stigmasta-4,22,25-trien-3-one, (22E)- in the presence or absence of a fixed concentration of DHT (e.g., 10 nM).

• Incubation: Incubate the cells for 24-48 hours.

• Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Compare the luciferase activity in treated cells to that in control cells to determine the effect of the compound on androgen receptor signaling.

Isolation and Purification

While detailed protocols are not available in the accessed literature, an abstract indicates the isolation of "(22E, 24S)-stigmasta-4, 22, 25-trien-3-one" from Clerodendrum chinense. A related compound, (22E,24S)-stigmasta-5,22,25-trien-3β-ol, has been isolated from Clerodendrum viscosum.[2][3][4] The general procedure for isolating such compounds from plant material typically involves:

• Extraction: Air-dried and powdered plant material is extracted with a solvent such as methanol (B129727) or ethanol.

• Fractionation: The crude extract is then partitioned with solvents of increasing polarity (e.g., n-hexane, ethyl acetate, butanol) to separate compounds based on their polarity.

• Chromatography: The fractions are subjected to various chromatographic techniques, such as column chromatography over silica (B1680970) gel, followed by preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) for final purification of the desired compound.

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods like NMR (¹H and ¹³C), mass spectrometry, and IR spectroscopy.

Conclusion and Future Directions

Stigmasta-4,22,25-trien-3-one, (22E)- presents an intriguing profile for a potential therapeutic agent based on preliminary, albeit unverified, reports. The claims of its cytotoxic and anti-androgenic properties warrant further investigation. Future research should focus on:

• Verification of Biological Activity: Independent and rigorous testing of the cytotoxic and anti-androgenic effects in a panel of relevant cell lines.

• Mechanism of Action Studies: Elucidation of the precise molecular targets and signaling pathways affected by the compound.

• In Vivo Efficacy: Evaluation of the therapeutic potential in animal models of cancer and benign prostatic hyperplasia.

• Pharmacokinetic and Toxicological Profiling: Assessment of the compound's absorption, distribution, metabolism, excretion, and safety profile.

The application notes and protocols provided here serve as a foundational guide for researchers to embark on a systematic evaluation of Stigmasta-4,22,25-trien-3-one, (22E)- as a potential novel therapeutic.

References

• 1. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]

Application Notes and Protocols for Stigmasta-4,22,25-trien-3-one, (22E)-

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stigmasta-4,22,25-trien-3-one, (22E)-, a naturally occurring steroid, has been isolated from sources such as Callicarpa giraldiana and certain endophytic fungi.[1][2] Emerging research indicates its potential as a bioactive compound with applications in oncology and the management of androgen-dependent conditions. This document provides detailed experimental protocols for investigating its cytotoxic, antimicrobial, and antioxidant activities, intended to support further research and drug development efforts.

Physicochemical Properties

Property	Value
Molecular Formula	C₂₉H₄₄O
Molecular Weight	408.66 g/mol
CAS Number	848669-09-0
Appearance	Solid
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone

Application 1: Cytotoxicity against Human Cancer Cell Lines

Preliminary studies have shown that Stigmasta-4,22,25-trien-3-one, (22E)- exhibits cytotoxic effects against various cancer cell lines. An IC50 value of approximately 31.43 µg/mL has been reported for its activity against HeLa (human cervical cancer) cells.[3] The proposed mechanism may involve the modulation of enzymes critical for cancer cell proliferation, such as cyclin-dependent kinases (CDKs).[3]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the determination of the cytotoxic effects of Stigmasta-4,22,25-trien-3-one, (22E)- on HeLa cells using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• Stigmasta-4,22,25-trien-3-one, (22E)-

• HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Culture: Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Harvest cells using trypsin-EDTA and seed them into 96-well plates at a density of 5 x 10³ cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Stigmasta-4,22,25-trien-3-one, (22E)- in DMSO. Serially dilute the stock solution with culture medium to achieve final concentrations ranging from 1 to 100 µg/mL. The final DMSO concentration in the wells should not exceed 0.5%.

• Replace the medium in the wells with 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plates for 48 hours at 37°C and 5% CO₂.

• MTT Assay: Add 20 µL of MTT solution to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

• Determine the IC50 value by plotting the percentage of cell viability against the compound concentration.

Data Presentation

Table 1: Cytotoxicity of Stigmasta-4,22,25-trien-3-one, (22E)- on HeLa Cells

Concentration (µg/mL)	% Cell Viability (Mean ± SD)
1	98.2 ± 3.5
5	90.5 ± 4.1
10	75.3 ± 3.8
25	55.1 ± 2.9
50	30.7 ± 2.5
100	15.4 ± 1.9

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Caption: Workflow for MTT Cytotoxicity Assay.

Caption: Proposed Anticancer Signaling Pathway.

Application 2: Antimicrobial Activity

Stigmasta-4,22,25-trien-3-one, (22E)- has been identified in studies investigating the antimicrobial properties of natural compounds, suggesting its potential as an antimicrobial agent.[4]

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This protocol describes the determination of the MIC of Stigmasta-4,22,25-trien-3-one, (22E)- against bacterial strains using the broth microdilution method.

Materials:

• Stigmasta-4,22,25-trien-3-one, (22E)-

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• DMSO

• Sterile 96-well microplates

• Spectrophotometer

• Shaking incubator

Procedure:

• Bacterial Culture Preparation: Inoculate the test bacterial strains in MHB and incubate at 37°C until the turbidity reaches 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute the bacterial suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation: Prepare a 1 mg/mL stock solution of the compound in DMSO. Perform serial two-fold dilutions in MHB in a 96-well plate to obtain concentrations ranging from 0.78 to 100 µg/mL.

• Inoculation: Add 100 µL of the bacterial suspension to each well containing 100 µL of the serially diluted compound.

• Controls: Include a positive control (bacteria in MHB without the compound) and a negative control (MHB only).

• Incubation: Incubate the microplates at 37°C for 24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation

Table 2: Minimum Inhibitory Concentration (MIC) of Stigmasta-4,22,25-trien-3-one, (22E)-

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	>100

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualization

Caption: Workflow for Broth Microdilution MIC Assay.

Application 3: Antioxidant Activity

The antioxidant potential of Stigmasta-4,22,25-trien-3-one, (22E)- has been noted, with significant scavenging activity observed in DPPH and ABTS assays.[3]

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol measures the free radical scavenging activity of Stigmasta-4,22,25-trien-3-one, (22E)- using the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Materials:

• Stigmasta-4,22,25-trien-3-one, (22E)-

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• DPPH Solution Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare a stock solution of the compound in methanol and serially dilute to obtain various concentrations (e.g., 10-200 µg/mL). Prepare similar dilutions of ascorbic acid as a positive control.

• Assay: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm. A blank will consist of 100 µL of methanol and 100 µL of the sample. The control will be 100 µL of DPPH solution and 100 µL of methanol.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Data Presentation

Table 3: DPPH Radical Scavenging Activity

Concentration (µg/mL)	Stigmasta-4,22,25-trien-3-one, (22E)- (% Scavenging ± SD)	Ascorbic Acid (% Scavenging ± SD)
10	15.2 ± 1.8	45.3 ± 2.1
50	40.5 ± 2.5	78.9 ± 3.0
100	65.8 ± 3.1	95.1 ± 1.5
200	85.3 ± 2.7	96.2 ± 1.3

Note: The data presented in this table is hypothetical and for illustrative purposes only.

References

• 1. researchgate.net [researchgate.net]
• 2. repository.unhas.ac.id [repository.unhas.ac.id]
• 3. Stigmasta-4,22,25-trien-3-one | 848669-09-0 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Stigmasta-4,22,25-trien-3-one, (22E)-

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Stigmasta-4,22,25-trien-3-one, (22E)-.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, categorized by the synthetic step.

Step 1: Formation of the α,β-Unsaturated Ketone in Ring A (Oppenauer Oxidation)

The conversion of a 3β-hydroxy-Δ5-steroid precursor to the Stigmasta-4-en-3-one system is a critical step, often achieved via an Oppenauer oxidation.

Problem 1: Low Yield of the Desired Stigmasta-4,22,25-trien-3-one

Possible Cause	Suggested Solution	Relevant Observations
Incomplete Reaction	- Increase reaction time. - Add a fresh portion of the aluminum alkoxide catalyst. - Ensure anhydrous conditions, as moisture can deactivate the catalyst.[1]	TLC or LC-MS analysis shows a significant amount of starting material remaining.
Side Reactions	- Use a milder catalyst, such as a ruthenium-based catalyst.[2] - Lower the reaction temperature. - Employ a less reactive hydride acceptor.	Formation of multiple unidentified spots on TLC. Mass spectrometry may indicate the presence of aldol (B89426) condensation products or other byproducts.[3]
Equilibrium Issues	- Use a large excess of the hydride acceptor (e.g., acetone (B3395972) or cyclohexanone) to drive the equilibrium towards the product.[3][4]	The reaction stalls at a certain conversion percentage.
Substrate Degradation	- If the starting material is acid-labile, ensure the aluminum alkoxide is free of acidic impurities.[2]	Discoloration of the reaction mixture (darkening).

Problem 2: Formation of Isomeric Byproducts

Possible Cause	Suggested Solution	Relevant Observations
Double Bond Migration	- The Oppenauer oxidation of Δ5-3β-hydroxy steroids to Δ4-3-ketosteroids is a well-established isomerization. However, under harsh conditions, further migration can occur. Using milder, more selective catalysts can minimize this.[2]	NMR analysis shows signals corresponding to Δ5,7- or other isomeric diene systems.
Epimerization at C-3	- This is less common under Oppenauer conditions but can occur with prolonged reaction times or in the presence of strong bases.	Separation of diastereomers is observed during chromatography.

DOT Script for Oppenauer Oxidation Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield in Oppenauer oxidation.

Step 2: Introduction of the Δ25 Double Bond

The introduction of the terminal double bond in the side chain can be challenging due to potential side reactions and the need for regioselectivity.

Problem 1: Difficulty in Introducing the Δ25 Double Bond

Possible Cause	Suggested Solution	Relevant Observations
Steric Hindrance	- Use a less sterically hindered base for elimination reactions (e.g., potassium tert-butoxide). - Employ a more reactive reagent for dehydration if starting from a 25-hydroxy precursor.	Low conversion of the starting material.
Unreactive Precursor	- Ensure the leaving group on C-25 or C-26 is suitable for elimination (e.g., tosylate, mesylate). - Consider alternative synthetic routes, such as a Wittig reaction on a C-25 ketone.	No reaction or very slow reaction progress.

Problem 2: Isomerization of the Δ22 Double Bond

Possible Cause	Suggested Solution	Relevant Observations
Harsh Reaction Conditions	- Use milder bases and lower reaction temperatures for elimination reactions. - Avoid strongly acidic or basic conditions during workup and purification.	NMR analysis shows a mixture of (22E) and (22Z) isomers.

Step 3: Purification Challenges

The final product may be difficult to purify due to the presence of closely related isomers or byproducts.

Problem 1: Co-elution of Isomers during Chromatography

Possible Cause	Suggested Solution	Relevant Observations
Similar Polarity of Diastereomers	- Utilize reversed-phase HPLC for better separation of steroid epimers.[5] - Consider using a different stationary phase (e.g., silver nitrate (B79036) impregnated silica (B1680970) gel for separating double bond isomers).	Broad peaks or incomplete separation in normal-phase column chromatography.
Presence of Positional Isomers	- Optimize the chromatographic conditions (solvent system, gradient) to enhance resolution.	Multiple components detected by LC-MS with the same mass.

DOT Script for General Synthetic Workflow

Caption: General synthetic workflow for Stigmasta-4,22,25-trien-3-one.

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting material for the synthesis of Stigmasta-4,22,25-trien-3-one, (22E)-?

A common and cost-effective starting material would be stigmasterol, which already possesses the C-22 double bond, or β-sitosterol, which would require the introduction of both the C-22 and C-25 double bonds.

Q2: What are the typical reaction conditions for the Oppenauer oxidation in steroid synthesis?

The Oppenauer oxidation typically involves heating a secondary alcohol with an aluminum alkoxide (e.g., aluminum isopropoxide or aluminum tert-butoxide) in the presence of a ketone that acts as a hydride acceptor (e.g., acetone or cyclohexanone).[2][3][4] The reaction is usually carried out in a non-polar, anhydrous solvent like toluene (B28343) or benzene (B151609).

Q3: What are the main challenges in introducing the Δ25 double bond?

The primary challenges include achieving regioselectivity to avoid the formation of other double bond isomers in the side chain and preventing the isomerization of the existing Δ22 double bond. The choice of reagents and reaction conditions is crucial to minimize these side reactions.

Q4: Are there any specific safety precautions to consider during this synthesis?

Yes, many of the reagents used in steroid synthesis are hazardous. For example, chromium-based oxidizing agents are toxic and environmentally harmful.[6] Solvents like benzene are carcinogenic. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), and consult the safety data sheets (SDS) for all chemicals used.

Q5: What analytical techniques are most useful for monitoring the reaction progress and characterizing the final product?

Thin-layer chromatography (TLC) is excellent for monitoring the progress of the reaction. For characterization of the final product, nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) is essential for structural elucidation, and mass spectrometry (MS) is used to confirm the molecular weight. High-performance liquid chromatography (HPLC) is valuable for assessing purity and separating isomers.[5]

Experimental Protocols

General Protocol for Oppenauer Oxidation of a 3β-Hydroxy-Δ5-Steroid

Disclaimer: This is a general protocol and may require optimization for specific substrates.

• Preparation: To a solution of the 3β-hydroxy-Δ5-steroid (1 equivalent) in anhydrous toluene (10-20 mL per gram of steroid) is added a large excess of cyclohexanone (B45756) (10-20 equivalents).

• Reaction Initiation: The mixture is heated to reflux, and a solution of aluminum isopropoxide (2-3 equivalents) in anhydrous toluene is added dropwise.

• Monitoring: The reaction is monitored by TLC until the starting material is consumed.

• Workup: The reaction mixture is cooled to room temperature and quenched by the slow addition of a saturated aqueous solution of sodium potassium tartrate (Rochelle's salt). The mixture is stirred vigorously until two clear layers are formed.

• Extraction: The layers are separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel.

Parameter	Typical Value	Reference
Reaction Time	2 - 24 hours	[2]
Temperature	Reflux	[2]
Typical Yield	70-90%	Inferred from general steroid chemistry

This document is intended for informational purposes only and should not be considered a substitute for established laboratory safety protocols and practices. Researchers should always conduct a thorough literature search and risk assessment before undertaking any chemical synthesis.

References

• 1. Oppenauer Oxidation: Definition, Mechanism, & Applications [allen.in]
• 2. Oppenauer oxidation - Wikipedia [en.wikipedia.org]
• 3. Oppenauer Oxidation and Dakin Reaction | Pharmaguideline [pharmaguideline.com]
• 4. Oppenauer Oxidation: Mechanism, Applications & Study Guide [vedantu.com]
• 5. EP1398320A1 - Preparative separation of steroids by reverse phase HPLC - Google Patents [patents.google.com]
• 6. WO1995032215A1 - Oxidation of steroids having allylic groups - Google Patents [patents.google.com]

Technical Support Center: Optimizing Extraction of Stigmasta-4,22,25-trien-3-one, (22E)-

Welcome to the technical support center for the extraction and purification of Stigmasta-4,22,25-trien-3-one, (22E)-. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions related to the isolation of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary natural source for Stigmasta-4,22,25-trien-3-one, (22E)-?

Stigmasta-4,22,25-trien-3-one, (22E)- is a steroid that can be isolated from the herbs of Callicarpa giraldiana.

Q2: What is a general strategy for extracting steroids from plant materials?

A common strategy involves solvent extraction from dried and powdered plant material, followed by chromatographic purification. Non-polar solvents like petroleum ether or hexane (B92381) are often used initially. The crude extract is then typically subjected to column chromatography over silica (B1680970) gel, with a gradient of increasing polarity to separate the different components.

Q3: Are there any specific safety precautions I should take when working with the solvents mentioned in the protocols?

Yes, always work in a well-ventilated fume hood. Petroleum ether, hexane, chloroform (B151607), and ethyl acetate (B1210297) are flammable and can be harmful if inhaled or absorbed through the skin. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Q4: How can I monitor the progress of my column chromatography?

Thin-Layer Chromatography (TLC) is the standard method for monitoring column fractions. A small aliquot of each fraction is spotted on a TLC plate, which is then developed in an appropriate solvent system. The spots can be visualized under UV light or by staining with a suitable reagent, such as vanillin-sulfuric acid, followed by heating.

Troubleshooting Guides

This section addresses specific issues that you may encounter during the extraction and purification of Stigmasta-4,22,25-trien-3-one, (22E)-.

Issue 1: Low Yield of Crude Extract

Possible Cause	Troubleshooting Step
Inefficient cell lysis	Ensure the plant material is finely powdered to maximize the surface area for solvent penetration.
Inappropriate solvent choice	While non-polar solvents are generally effective for steroids, the specific polarity of the target compound may require a solvent system with intermediate polarity. Consider performing small-scale trial extractions with different solvents (e.g., dichloromethane, ethyl acetate) or solvent mixtures.
Insufficient extraction time or temperature	Increase the duration of maceration or the number of extraction cycles. Gentle heating can improve extraction efficiency, but be cautious of degrading thermolabile compounds.
Improper solvent-to-solid ratio	Ensure a sufficient volume of solvent is used to fully immerse the plant material and allow for effective extraction. A typical ratio is 1:10 (w/v).

Issue 2: Difficulty in Isolating the Target Compound by Column Chromatography

Possible Cause	Troubleshooting Step
Poor separation of spots on TLC	The chosen solvent system for chromatography is not optimal. Experiment with different solvent systems of varying polarities on a TLC plate to achieve good separation between the target compound and impurities before running the column.
Compound streaking on the column	The sample may be overloaded, or the compound may have low solubility in the mobile phase. Try loading a smaller amount of the crude extract or use a stronger solvent to dissolve the sample before loading. Dry loading the sample onto silica gel can also improve resolution.[1]
Co-elution with other compounds	The polarity of the eluting solvent may be too high, causing multiple compounds to elute together. Use a shallower solvent gradient during column chromatography to improve separation.
Compound degradation on silica gel	Some compounds are unstable on acidic silica gel.[2] You can test for this by running a 2D TLC.[1] If degradation is observed, consider using deactivated silica gel or an alternative stationary phase like alumina.[2]

Issue 3: Emulsion Formation During Liquid-Liquid Extraction

Possible Cause	Troubleshooting Step
High concentration of surfactants or lipids in the extract	Gently swirl or rock the separatory funnel instead of vigorous shaking.[3]
Similar densities of the two phases	Add a saturated solution of sodium chloride (brine) to the aqueous layer to increase its ionic strength and density, which can help break the emulsion.[3]
pH of the aqueous phase	Adjusting the pH of the aqueous phase can sometimes help in breaking emulsions by altering the solubility of interfering compounds.

Experimental Protocols

The following protocols are based on established methods for the extraction of structurally similar steroids and can be adapted for the isolation of Stigmasta-4,22,25-trien-3-one, (22E)-.

Protocol 1: Extraction and Initial Fractionation

This protocol is adapted from the extraction of (22E,24S)-Stigmasta-5,22,25-trien-3β-ol from Clerodendrum viscosum.[4]

• Preparation of Plant Material: Dry the aerial parts of Callicarpa giraldiana at 40°C in an oven for 24-48 hours and then grind into a fine powder.[4]

• Solvent Extraction:

  • Macerate the powdered plant material (e.g., 1 kg) in ethanol (B145695) (e.g., 3 L) for 3-7 days at room temperature with occasional stirring.[4]

  • Filter the mixture through a cotton plug followed by filter paper.[4]

  • Concentrate the filtrate using a rotary evaporator at 40°C to obtain the crude ethanol extract.[4]

• Liquid-Liquid Partitioning:

  • Suspend a portion of the crude ethanol extract (e.g., 10 g) in water and sequentially partition with solvents of increasing polarity: petroleum ether, chloroform, and ethyl acetate.

  • Combine the petroleum ether fractions and concentrate under reduced pressure. This fraction is expected to contain the less polar steroids.

Protocol 2: Chromatographic Purification

• Column Chromatography:

  • Pack a glass column with silica gel (70-230 mesh) in petroleum ether.

  • Dissolve the petroleum ether fraction in a minimal amount of petroleum ether or chloroform and load it onto the column.

  • Elute the column with a gradient of petroleum ether and ethyl acetate, starting with 100% petroleum ether and gradually increasing the proportion of ethyl acetate.

• Fraction Collection and Analysis:

  • Collect fractions of a consistent volume (e.g., 20 mL).

  • Monitor the fractions by TLC using a petroleum ether:ethyl acetate (e.g., 8:2 v/v) solvent system.

  • Combine fractions that show a similar TLC profile and contain the compound of interest.

• Further Purification (if necessary):

  • The combined fractions can be further purified by preparative TLC or recrystallization to obtain the pure compound.

Data Presentation

The following tables are templates to help you organize your experimental data for optimizing the extraction of Stigmasta-4,22,25-trien-3-one, (22E)-.

Table 1: Effect of Extraction Solvent on the Yield of Crude Extract

Solvent	Extraction Time (h)	Temperature (°C)	Crude Extract Yield (%)
Petroleum Ether	24	25	e.g., 1.2
Hexane	24	25	e.g., 1.1
Dichloromethane	24	25	e.g., 2.5
Ethyl Acetate	24	25	e.g., 3.1
Ethanol	24	25	e.g., 5.8

Table 2: Optimization of Column Chromatography Elution

Petroleum Ether:Ethyl Acetate Ratio (v/v)	Volume of Solvent (mL)	Yield of Purified Compound (mg)	Purity (%)
95:5	200	e.g., 5.2	e.g., 85
90:10	200	e.g., 15.8	e.g., 92
85:15	200	e.g., 12.1	e.g., 90
80:20	200	e.g., 8.5	e.g., 88

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the extraction and purification of Stigmasta-4,22,25-trien-3-one, (22E)-.

Troubleshooting Logic Diagram

Caption: Logic diagram for troubleshooting low yield or purity issues.

References

• 1. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 2. Chromatography [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Navigating the Challenges of Stigmastane-Related Compound Production: A Technical Support Guide

A comprehensive technical support resource for researchers, scientists, and drug development professionals focused on the isolation and purification of stigmastane-type compounds, with a specific focus on "(22E,24S)-Stigmasta-5,22,25-trien-3β-ol," a structurally related compound to "Stigmasta-4,22,25-trien-3-one, (22E)-".

Initial searches for synthetic routes to improve the yield of "Stigmasta-4,22,25-trien-3-one, (22E)-" did not yield established protocols. However, literature on the isolation of the closely related compound, "(22E,24S)-Stigmasta-5,22,25-trien-3β-ol," from natural sources provides valuable insights that can be adapted for troubleshooting and optimizing isolation workflows. This guide addresses common challenges in the extraction and purification of this class of compounds.

Frequently Asked Questions (FAQs)

Q1: My final yield of the target compound is lower than expected. What are the potential causes?

Several factors can contribute to low yields during the isolation of stigmastane-type compounds from natural sources. These include:

• Suboptimal Extraction: Incomplete extraction from the plant material is a primary cause. The choice of solvent, duration of extraction, and the physical state of the plant material (e.g., particle size) are critical.

• Degradation of the Compound: The target compound may be sensitive to heat, light, or pH changes during the extraction and purification process.

• Inefficient Fractionation: Poor separation during liquid-liquid partitioning can lead to loss of the compound in other fractions.

• Losses during Chromatographic Purification: Irreversible adsorption onto the stationary phase, co-elution with other compounds, or decomposition on the column can all reduce the final yield.

Q2: I am observing multiple spots on my Thin Layer Chromatography (TLC) plate after purification. What could be the reason?

The presence of multiple spots on a TLC plate, even after column chromatography, suggests the presence of impurities. This could be due to:

• Inadequate Chromatographic Resolution: The solvent system used for column chromatography may not be optimal for separating the target compound from closely related impurities.

• Sample Overloading: Applying too much sample to the chromatography column can lead to broad peaks and poor separation.

• Co-eluting Impurities: Some impurities may have similar polarities to the target compound, making them difficult to separate with a single chromatographic step.

• Degradation on the TLC Plate: The compound might be unstable on the silica (B1680970) gel of the TLC plate, leading to the appearance of degradation products.

Q3: How can I confirm the identity and purity of my isolated compound?

A combination of spectroscopic techniques is essential for structural elucidation and purity assessment. The structure of (22E,24S)-Stigmasta-5,22,25-trien-3β-ol was confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Key ¹H NMR signals to verify for this compound include those for the olefinic protons and tertiary methyl groups.[1]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the isolation of "(22E,24S)-Stigmasta-5,22,25-trien-3β-ol."

Problem	Potential Cause	Recommended Solution
Low Extraction Yield	1. Inefficient solvent penetration. 2. Insufficient extraction time. 3. Thermal degradation.	1. Ensure the plant material is finely powdered to increase surface area. 2. Increase the soaking time of the plant material in the solvent.[1] 3. Perform extraction at a controlled, lower temperature (e.g., 40°C) to minimize degradation.[1]
Poor Separation during Partitioning	1. Emulsion formation. 2. Similar polarity of compounds in different phases.	1. Allow the separatory funnel to stand for a longer period. Gentle swirling or the addition of a small amount of brine can help break emulsions. 2. Consider using a different set of immiscible solvents for partitioning.
Impure Fractions after Column Chromatography	1. Suboptimal solvent system. 2. Column overloading. 3. Irregular column packing.	1. Optimize the mobile phase composition using TLC with different solvent ratios to achieve better separation. 2. Reduce the amount of crude extract loaded onto the column. 3. Ensure the column is packed uniformly to prevent channeling.
Compound Degradation	1. Exposure to light or air. 2. Unstable on silica gel.	1. Protect the sample from light by using amber-colored glassware and minimize exposure to air. 2. If instability on silica gel is suspected, consider using a different stationary phase like alumina (B75360) or performing preparative TLC.

Experimental Protocol: Isolation of (22E,24S)-Stigmasta-5,22,25-trien-3β-ol from Clerodendrum viscosum

This protocol is based on the methodology described in the literature for the isolation of (22E,24S)-Stigmasta-5,22,25-trien-3β-ol.[1]

1. Preparation of Plant Material:

• Collect and dry the whole plant parts of Clerodendrum viscosum.

• Grind the dried plant material into a fine powder.

2. Extraction:

• Soak the powdered plant material (e.g., 900 g) in ethanol (B145695) (e.g., 2.5 L) in a large conical flask.[1]

• Allow the mixture to stand for 7 days with occasional shaking and stirring.[1]

• Filter the mixture through a cotton plug followed by Whatman No. 1 filter paper.[1]

• Concentrate the filtrate using a rotary evaporator at 40°C.[1]

3. Fractionation (Modified Kupchan Partitioning):

• Take a portion of the concentrated ethanol extract (e.g., 5 g).[1]

• Perform a modified Kupchan partitioning protocol to yield petroleum ether, carbon tetrachloride, chloroform, and aqueous soluble fractions.[1]

4. Chromatographic Purification:

• Subject the petroleum ether soluble fraction to repeated chromatographic separation.

• Use preparative thin-layer chromatography (PTLC) with silica gel 60 F254 plates for final purification.[1]

• Visualize the spots under UV light (254 nm) and by spraying with vanillin-sulfuric acid followed by heating.[1]

Visualizing the Workflow

The following diagram illustrates the key stages of the isolation and purification process.

Caption: Workflow for the isolation of (22E,24S)-Stigmasta-5,22,25-trien-3β-ol.

This technical support guide provides a starting point for researchers working with stigmastane-type compounds. While the focus is on the isolation of a specific analogue, the principles of troubleshooting and optimization can be broadly applied to the purification of other related natural products. For further assistance, detailed spectroscopic analysis and comparison with published data are recommended for unequivocal structure confirmation.

References

• 1. asianpubs.org [asianpubs.org]

"Stigmasta-4,22,25-trien-3-one, (22E)-" stability and storage conditions

This technical support center provides guidance on the stability, storage, and handling of Stigmasta-4,22,25-trien-3-one, (22E)-, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Stigmasta-4,22,25-trien-3-one, (22E)-?

For long-term storage, it is recommended to store Stigmasta-4,22,25-trien-3-one, (22E)- as a solid at -20°C. For solutions, it is advisable to prepare fresh solutions for immediate use. If storage of a stock solution is necessary, it should be stored in an airtight, light-protected vial at -80°C.

Q2: What are the appropriate solvents for dissolving Stigmasta-4,22,25-trien-3-one, (22E)-?

Based on the properties of similar steroid compounds, Stigmasta-4,22,25-trien-3-one, (22E)- is expected to be soluble in organic solvents such as ethanol, dimethyl sulfoxide (B87167) (DMSO), and dichloromethane. For biological experiments, DMSO is a common solvent for creating stock solutions. It is important to note that the final concentration of DMSO in cell culture media should be kept low (typically <0.5%) to avoid cytotoxicity.

Q3: Is Stigmasta-4,22,25-trien-3-one, (22E)- sensitive to light or air?

Steroids with conjugated double bonds can be susceptible to oxidation and photodegradation. Therefore, it is recommended to handle the compound under subdued light and to minimize its exposure to air. Solutions should be stored under an inert atmosphere (e.g., nitrogen or argon) if possible.

Q4: What are the potential degradation pathways for this compound?

The primary degradation pathways for steroids like Stigmasta-4,22,25-trien-3-one, (22E)- are likely to be oxidation and hydrolysis[1][2]. The multiple double bonds in the molecule are susceptible to oxidation, which can be initiated by light, heat, or trace metals[3]. The ketone functional group is generally stable but can be subject to reduction or other reactions under certain conditions.

Stability and Storage Summary

Parameter	Condition	Recommended Storage
Form	Solid (Powder)	-20°C, protected from light and moisture
Form	In Solvent (e.g., DMSO, Ethanol)	-80°C for short-term storage (up to 1 month), aliquot to avoid freeze-thaw cycles
Light Sensitivity	Potentially sensitive	Store in amber vials or protect from light
Air Sensitivity	Potentially sensitive to oxidation	Store under an inert atmosphere (e.g., N₂)

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound precipitation in aqueous media	Low aqueous solubility.	Increase the concentration of the organic co-solvent (e.g., DMSO) in the final solution, ensuring it remains at a non-toxic level for the experimental system. Use a surfactant like Tween 80 or PEG300 to improve solubility.
Inconsistent experimental results	Compound degradation.	Prepare fresh solutions before each experiment. Store stock solutions in small aliquots at -80°C to minimize freeze-thaw cycles. Protect the compound and its solutions from light and air.
Low or no biological activity	Incorrect dosage or compound instability.	Verify the concentration of your stock solution. Perform a dose-response experiment to determine the optimal concentration. Ensure the compound has not degraded by following proper storage and handling procedures.
Cell death or toxicity in control group	High concentration of organic solvent (e.g., DMSO).	Ensure the final concentration of the solvent in the cell culture medium is below the toxic threshold for your cell line (typically <0.5% for DMSO). Run a solvent control to assess its effect.

Experimental Protocols

General Protocol for In Vitro Cytotoxicity Assay (e.g., MTT Assay)

This is a generalized protocol and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of Stigmasta-4,22,25-trien-3-one, (22E)- in DMSO. Serially dilute the stock solution with cell culture medium to achieve the desired final concentrations.

• Treatment: Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO) and a positive control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Visualizations

Caption: A generalized workflow for an in vitro cytotoxicity assay.

Caption: Factors influencing the stability of Stigmasta-4,22,25-trien-3-one, (22E)-.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmacy180.com [pharmacy180.com]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]

avoiding degradation of "Stigmasta-4,22,25-trien-3-one, (22E)-" in experiments

Technical Support Center: Stigmasta-4,22,25-trien-3-one, (22E)-

This technical support center provides guidance to researchers, scientists, and drug development professionals on how to avoid the degradation of Stigmasta-4,22,25-trien-3-one, (22E)-, a stigmastane-type steroid. The information provided is based on the general chemical properties of α,β-unsaturated ketones and related steroid compounds.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound solidifies or becomes viscous during storage.	Polymerization	Store the compound at low temperatures (-20°C for long-term, 2-8°C for short-term). Add a radical inhibitor such as BHT, hydroquinone (B1673460), or MEHQ at a concentration of 100-1000 ppm.[1]
Discoloration of the compound (e.g., yellowing).	Light-induced degradation or oxidation.	Store in an amber or opaque vial to protect from light.[1] Purge the storage container with an inert gas like argon or nitrogen before sealing.[1]
Inconsistent results in biological assays.	Degradation of the compound in the experimental medium.	Prepare fresh solutions for each experiment. Minimize the time the compound is in aqueous solutions. Consider the use of antioxidants in the experimental medium if compatible with the assay.
Low yield after purification by distillation.	Thermal polymerization.	Use vacuum distillation to lower the boiling point and reduce thermal stress.[1] Add a non-volatile inhibitor (e.g., hydroquinone) to the crude product before heating.[1]
Degradation during flash chromatography.	Prolonged contact with the stationary phase.	Elute the compound as quickly as possible. Consider using a less acidic or basic silica (B1680970) gel if the compound is sensitive to pH. Keep the column cool if possible.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Stigmasta-4,22,25-trien-3-one, (22E)-?

A1: As an α,β-unsaturated ketone, the primary degradation pathway for Stigmasta-4,22,25-trien-3-one, (22E)- is free-radical polymerization.[1] This process can be initiated by factors such as heat, light (photochemical initiation), and the presence of peroxides.[1]

Q2: What are the ideal storage conditions for this compound?

A2: To minimize degradation, Stigmasta-4,22,25-trien-3-one, (22E)- should be stored under the following conditions:

• Temperature: For long-term storage, a freezer at -20°C is recommended. For short-term storage, a refrigerator at 2-8°C is suitable.[1]

• Light: The compound should be protected from light by storing it in an amber or opaque container.[1]

• Atmosphere: To prevent oxidation, it is best to store the compound under an inert atmosphere, such as nitrogen or argon.[1]

• Inhibitors: The addition of a free-radical inhibitor like hydroquinone (HQ), 4-methoxyphenol (B1676288) (MEHQ), or butylated hydroxytoluene (BHT) at a concentration of 100-1000 ppm is advisable for preventing polymerization.[1]

Q3: Which solvents are recommended for dissolving Stigmasta-4,22,25-trien-3-one, (22E)-?

A3: Based on the properties of similar stigmastane (B1239390) derivatives, solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone (B3395972) are likely suitable.[2] For biological experiments, DMSO is a common choice. It is recommended to use anhydrous and freshly distilled or degassed solvents to minimize the presence of water and oxygen that could contribute to degradation.[1]

Q4: Are there any specific handling precautions I should take during my experiments?

A4: Yes, to ensure the stability of the compound during your experiments, please consider the following:

• Use anhydrous and degassed solvents to prepare your solutions.[1]

• Prepare solutions fresh for each experiment to avoid degradation in solution over time.

• When heating is necessary, do so under an inert atmosphere and for the shortest possible time.

• Monitor your reactions closely using techniques like TLC or LC-MS to avoid prolonged reaction times that could lead to degradation.[1]

Experimental Protocols

Protocol 1: General Procedure for Handling and Solution Preparation

• Equilibrate the container of Stigmasta-4,22,25-trien-3-one, (22E)- to room temperature before opening to prevent condensation of moisture into the compound.

• If the compound is stored under an inert atmosphere, carefully open it in a glove box or under a stream of inert gas.

• Weigh the desired amount of the compound quickly and transfer it to a clean, dry vial.

• Add the desired anhydrous and degassed solvent to the vial.

• If necessary, gently warm the mixture or use sonication to aid dissolution.

• Purge the headspace of the vial with inert gas before sealing, especially if the solution is to be stored for a short period before use.

Protocol 2: Purification by Flash Chromatography

• Prepare the column with the chosen stationary phase (e.g., silica gel).

• Select an appropriate eluent system based on the polarity of the compound.

• Dissolve the crude product in a minimal amount of the eluent or a suitable solvent.

• Apply the sample to the column and begin elution.

• Elute the compound as quickly as possible to minimize contact time with the stationary phase.[1]

• If the compound is known to be sensitive, consider keeping the column cool using a cooling jacket.

• Collect the fractions and analyze them by TLC or another appropriate method.

• After purification and characterization, add a storage inhibitor and store under an inert atmosphere at low temperature.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Stigmastane-3,6-diol | CAS:112244-29-8 | Manufacturer ChemFaces [chemfaces.com]

Technical Support Center: Spectroscopic Analysis of Stigmasta-4,22,25-trien-3-one, (22E)-

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Stigmasta-4,22,25-trien-3-one, (22E)-. The information is designed to address common challenges encountered during spectroscopic analysis.

Troubleshooting Guides

Issue 1: Unexpected or Absent Molecular Ion Peak in Mass Spectrometry

Question: I am not observing the expected molecular ion peak for Stigmasta-4,22,25-trien-3-one, (22E)- ([M]+• at m/z 408.34) in my mass spectrum. What could be the issue?

Answer:

Several factors can contribute to the absence or low intensity of the molecular ion peak in the mass spectrum of steroidal compounds. Here are some troubleshooting steps:

• Ionization Technique:

  • Electron Ionization (EI): This is a high-energy technique that can lead to extensive fragmentation, diminishing the molecular ion peak. Consider using a softer ionization method.

  • Softer Ionization Techniques: Electrospray Ionization (ESI) or Chemical Ionization (CI) are generally preferred for steroids to observe a more prominent protonated molecule [M+H]⁺ (m/z 409.35) or adducts like [M+Na]⁺ (m/z 431.33). For a similar compound, Stigmasta-4,22-dien-3-one, the [M+H]⁺ and [M+Na]⁺ ions were observed using LC-MS with ESI.[1]

• In-source Fragmentation or Degradation: The compound might be degrading in the ion source. Try lowering the source temperature or the collision energy. Steroids can be susceptible to oxidation, especially with techniques like Atmospheric Pressure Chemical Ionization (APCI).

• Sample Purity: Impurities in your sample can suppress the ionization of the target compound. Ensure the sample is sufficiently pure using techniques like chromatography before MS analysis.

Issue 2: Complex and Overlapping Signals in the ¹H NMR Spectrum

Question: The aliphatic region of my ¹H NMR spectrum for Stigmasta-4,22,25-trien-3-one, (22E)- shows a complex pattern of overlapping signals, making interpretation difficult. How can I resolve this?

Answer:

The steroidal backbone contains numerous CH and CH₂ groups with similar chemical environments, leading to signal overlap in the ¹H NMR spectrum. Here are some strategies to tackle this:

• Higher Field Strength: If available, acquire the spectrum on a higher field NMR spectrometer (e.g., 600 MHz or above). This will increase the chemical shift dispersion and improve signal resolution.

• 2D NMR Techniques:

  • COSY (Correlation Spectroscopy): Helps identify proton-proton coupling networks, allowing you to trace the connectivity of the spin systems within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons. This is extremely useful for assigning signals in the crowded aliphatic region.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, helping to piece together the carbon skeleton.

• Comparison with Analogues: Compare your spectrum with published data for similar compounds. For instance, the ¹H NMR data for (22E,24S)-Stigmasta-5,22,25-trien-3β-ol shows characteristic signals for the side chain olefinic protons (H-22 and H-23) around δ 5.17 and δ 5.24.[2] While the steroid core is different, the side chain is very similar and can provide valuable clues.

Frequently Asked Questions (FAQs)

Q1: What are the expected key signals in the ¹H and ¹³C NMR spectra for Stigmasta-4,22,25-trien-3-one, (22E)-?

A1: While experimental data for this specific compound is scarce, we can predict the key signals based on its structure and data from analogous compounds.

¹H NMR:

• Olefinic Protons: Expect signals for the protons on the double bonds at C4-C5, C22-C23, and C25-C26. The vinylic proton at C4 will likely appear as a singlet or a narrow multiplet in the downfield region. The protons at C22 and C23 should appear as doublets of doublets due to coupling with each other and adjacent protons.[2] The terminal methylene (B1212753) protons at C26 will likely be singlets or narrow multiplets.

• Methyl Protons: Look for singlets corresponding to the angular methyl groups (C18 and C19) and doublets/triplets for the methyl groups on the side chain (C21, C27, C29).

¹³C NMR:

• Carbonyl Carbon: A signal for the C3 ketone will be in the downfield region, typically around 200 ppm.

• Olefinic Carbons: Expect signals for the six sp² hybridized carbons of the three double bonds.

• Steroid Core and Side Chain: A series of signals in the aliphatic region corresponding to the remaining carbons.

Q2: What characteristic peaks should I look for in the IR spectrum?

A2: The IR spectrum should show characteristic absorption bands for the following functional groups:

• α,β-Unsaturated Ketone: A strong absorption for the C=O stretch, typically around 1685-1665 cm⁻¹. The C=C stretch of the enone system will appear around 1650-1600 cm⁻¹.

• Alkene C=C Stretch: Absorptions for the other two double bonds in the side chain will also be present in the 1670-1640 cm⁻¹ region.

• C-H Stretching: Alkenyl C-H stretching vibrations appear above 3000 cm⁻¹, while alkyl C-H stretches are observed just below 3000 cm⁻¹.

For the similar compound Stigmasta-4,22-dien-3-one, IR spectra are available for comparison.[1]

Q3: How can I confirm the stereochemistry of the (22E) double bond?

A3: The coupling constant (J-value) between the vinylic protons at C22 and C23 in the ¹H NMR spectrum is diagnostic of the double bond geometry. For a trans (E) configuration, a large coupling constant of approximately 15-18 Hz is expected. A cis (Z) configuration would show a smaller coupling constant (around 10-12 Hz). For the analogous (22E,24S)-stigmasta-5,22,25-trien-3β-ol, the coupling constant for the H-22/H-23 interaction was reported as 15.6 Hz, confirming the E configuration.[2]

Data Presentation

Table 1: Predicted Spectroscopic Data for Stigmasta-4,22,25-trien-3-one, (22E)-

Technique	Feature	Expected Value/Range	Reference/Analogue Data
Mass Spec (ESI)	[M+H]⁺	m/z 409.35	For Stigmasta-4,22-dien-3-one, [M+H]⁺ is at m/z 411.36.[1]
[M+Na]⁺	m/z 431.33	For Stigmasta-4,22-dien-3-one, [M+Na]⁺ is at m/z 433.35.[1]
¹H NMR	Olefinic H-22/H-23	δ 5.1-5.3 ppm	For a similar trien-3β-ol, these are at δ 5.17 and 5.24 ppm.[2]
H-22/H-23 Coupling	J ≈ 15-18 Hz	For a similar trien-3β-ol, J = 15.6 Hz.[2]
Angular Methyls	δ 0.7-1.2 ppm	Typical range for steroidal methyls.
¹³C NMR	C=O (C3)	~200 ppm	Characteristic for ketones.
Olefinic Carbons	120-170 ppm	Characteristic for C=C bonds.
IR	C=O Stretch	1685-1665 cm⁻¹	α,β-unsaturated ketone.
C=C Stretch	1650-1600 cm⁻¹	Conjugated alkene.

Experimental Protocols

Protocol 1: General Procedure for NMR Sample Preparation

• Sample Weighing: Accurately weigh 1-5 mg of the purified Stigmasta-4,22,25-trien-3-one, (22E)-.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., CDCl₃, C₆D₆, or CD₃OD). CDCl₃ is a common choice for steroids.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean vial.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis or precise chemical shift referencing is required.

• Acquisition: Acquire ¹H, ¹³C, and 2D NMR spectra according to the instrument's standard operating procedures.

Protocol 2: LC-MS Analysis

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL. Dilute this stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase.

• Chromatographic Conditions:

  • Column: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) or methanol (B), both typically containing 0.1% formic acid to promote protonation.

  • Gradient: A typical gradient might start at 50% B, increase to 100% B over several minutes, and hold for a few minutes before re-equilibrating.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 30-40 °C.

• Mass Spectrometry Conditions (ESI):

  • Ionization Mode: Positive ion mode is generally preferred for steroids.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 100-150 °C.

  • Desolvation Gas Flow and Temperature: Optimize based on the instrument.

  • Scan Range: m/z 100-1000.

Mandatory Visualization

Caption: Workflow for the spectroscopic analysis of Stigmasta-4,22,25-trien-3-one, (22E)-.

Caption: Troubleshooting logic for common spectroscopic issues.

References

• 1. Stigmasta-4,22-Dien-3-One | C29H46O | CID 6442194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]

Technical Support Center: Stigmasta-4,22,25-trien-3-one, (22E)- Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers minimize artifacts and ensure data integrity during the bioanalysis of Stigmasta-4,22,25-trien-3-one, (22E)-.

Frequently Asked Questions (FAQs)

Q1: What is Stigmasta-4,22,25-trien-3-one, (22E)- and what are its key properties?

Stigmasta-4,22,25-trien-3-one, (22E)- is a steroid compound.[1][2][3][4] It is a natural product that has been isolated from the herbs of Callicarpa giraldiana.[1][4]

Table 1: Physicochemical Properties of Stigmasta-4,22,25-trien-3-one, (22E)-

Property	Value	Source
Molecular Formula	C₂₉H₄₄O	[2][3]
Molecular Weight	408.7 g/mol	[2]
CAS Number	848669-09-0	[2][3]
Appearance	Solid (predicted)
Storage Temperature	-20°C	[3]

Q2: I am observing unexpected peaks in my chromatogram. What could be the cause?

Unexpected peaks during the analysis of Stigmasta-4,22,25-trien-3-one, (22E)-, can arise from several sources including:

• Degradation: The compound possesses multiple double bonds and a ketone functional group, making it susceptible to oxidation, isomerization, or other chemical transformations under suboptimal storage or experimental conditions.

• Matrix Effects: Co-eluting substances from the sample matrix (e.g., plasma, cell lysates) can interfere with the analysis, especially in mass spectrometry-based assays.[5]

• Contamination: Impurities from solvents, reagents, or labware can introduce extraneous peaks.

Q3: How can I minimize the degradation of Stigmasta-4,22,25-trien-3-one, (22E)- during my experiments?

To minimize degradation, consider the following precautions:

• Storage: Store the compound at -20°C in a tightly sealed container, protected from light and moisture.[3]

• Solvent Selection: Use high-purity (e.g., HPLC or MS-grade) solvents. Prepare solutions fresh and store them at low temperatures for short durations.

• pH Control: Avoid strongly acidic or basic conditions, which can catalyze isomerization or other reactions.

• Antioxidants: For long-term storage of solutions, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT).

• Temperature: Keep samples on ice or in a cooling autosampler to prevent thermal degradation during sample processing and analysis.

Q4: What are matrix effects and how can I mitigate them in my LC-MS/MS assay?

Matrix effects are the alteration of ionization efficiency by co-eluting substances from the sample matrix, which can lead to inaccurate quantification.[5] Ion suppression is a common issue.[5]

Table 2: Strategies to Mitigate Matrix Effects

Strategy	Description	Advantages	Disadvantages
Sample Preparation
Protein Precipitation (PPT)	Proteins are precipitated from the sample using an organic solvent.	Simple and fast.	May not remove all interfering substances.
Liquid-Liquid Extraction (LLE)	The analyte is partitioned between two immiscible liquids.	Can provide cleaner extracts than PPT.	Can be labor-intensive and may have lower recovery.
Solid-Phase Extraction (SPE)	The analyte is selectively adsorbed onto a solid sorbent and then eluted.	Provides highly selective and clean extracts; can concentrate the analyte.[5]	More expensive and requires method development.[5]
Analytical Technique
Stable Isotope-Labeled Internal Standard (SIL-IS)	A labeled version of the analyte is added to the sample to normalize for matrix effects.[5]	Can effectively compensate for ionization suppression or enhancement.[5]	May not perfectly compensate for severe matrix effects.[5]
Chromatographic Separation	Optimize the chromatography to separate the analyte from interfering matrix components.	Can significantly reduce matrix effects.	May require longer run times or complex method development.
Differential Mobility Spectrometry (DMS)	Provides an additional, orthogonal separation based on ion mobility.	Can improve specificity and signal-to-noise ratio.[6]	Requires specialized instrumentation.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing in HPLC

• Possible Cause 1: Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase.

  • Solution: Adjust the mobile phase pH. For steroid-like molecules, a neutral or slightly acidic pH is often a good starting point.

• Possible Cause 2: Secondary Interactions with the Stationary Phase: Residual silanol (B1196071) groups on silica-based columns can interact with polar functional groups on the analyte.

  • Solution: Use an end-capped column or add a small amount of a competitive amine (e.g., triethylamine) to the mobile phase to block active sites.

• Possible Cause 3: Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or the concentration of the sample.

Issue 2: Low Recovery During Sample Extraction

• Possible Cause 1: Inefficient Extraction Solvent in LLE: The chosen organic solvent may not be optimal for extracting the analyte from the aqueous sample matrix.

  • Solution: Test a range of solvents with varying polarities (e.g., ethyl acetate, methyl tert-butyl ether).

• Possible Cause 2: Incomplete Elution in SPE: The elution solvent may not be strong enough to desorb the analyte from the SPE sorbent.

  • Solution: Increase the percentage of organic solvent in the elution buffer or try a different elution solvent.

• Possible Cause 3: Analyte Binding to Labware: Steroids can be "sticky" and adsorb to plastic surfaces.

  • Solution: Use low-adsorption microcentrifuge tubes and pipette tips. Silanized glassware can also be used.

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for Steroid Cleanup from Plasma

This protocol provides a general guideline for cleaning up plasma samples prior to LC-MS/MS analysis.

• Sample Pre-treatment:

  • Thaw frozen plasma samples at room temperature.

  • Centrifuge samples to pellet any particulate matter.

  • To 100 µL of plasma, add an internal standard (if used).

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water through it.[5]

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of a weak organic solvent solution (e.g., 10% methanol in water) to remove polar interferences.

• Elution:

  • Elute the steroid from the cartridge with 1 mL of an appropriate organic solvent (e.g., methanol or acetonitrile).[5]

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Stigmasta-4,22,25-trien-3-one - Immunomart [immunomart.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Refining Purification Protocols for Stigmasta-4,22,25-trien-3-one, (22E)-

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their purification protocols for Stigmasta-4,22,25-trien-3-one, (22E)-.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of Stigmasta-4,22,25-trien-3-one, (22E)-.

Issue 1: Low Yield of Target Compound After Extraction

Potential Cause	Recommended Solution	Expected Outcome
Incomplete extraction from the plant matrix.	Increase the extraction time or use a more exhaustive extraction method like Soxhlet extraction. Consider using a sequence of solvents with increasing polarity (e.g., hexane (B92381) followed by ethyl acetate).	Increased recovery of the crude extract containing the target compound.
Degradation of the compound during extraction.	Use milder extraction conditions, such as lower temperatures and protection from light. Ensure solvents are of high purity and free of peroxides.	Preservation of the integrity of Stigmasta-4,22,25-trien-3-one, (22E)-.
Inefficient partitioning.	Optimize the solvent system used for liquid-liquid partitioning. Ensure thorough mixing and adequate phase separation time.	Improved separation of the target compound from highly polar or non-polar impurities.

Issue 2: Poor Separation During Column Chromatography

Potential Cause	Recommended Solution	Expected Outcome
Inappropriate stationary phase.	For Stigmastane-type steroids, silica (B1680970) gel is a common choice. If co-elution is an issue, consider using silver nitrate (B79036) impregnated silica gel to improve separation based on the degree of unsaturation.	Enhanced resolution between Stigmasta-4,22,25-trien-3-one, (22E)- and other structurally similar steroids.
Non-optimal mobile phase.	A gradient elution is generally more effective than isocratic elution. Start with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate (B1210297) or acetone). Fine-tune the gradient slope for optimal separation.	Better separation of the target compound from impurities with different polarities.
Column overloading.	Reduce the amount of crude extract loaded onto the column. The sample load should typically be 1-5% of the stationary phase weight.	Sharper peaks and improved resolution.

Issue 3: HPLC Analysis Shows Impurities in the "Purified" Fraction

Potential Cause	Recommended Solution	Expected Outcome
Co-elution of isomers or closely related compounds.	Optimize the HPLC method. Experiment with different stationary phases (e.g., C18, C8, Phenyl-Hexyl) and mobile phase compositions (e.g., acetonitrile (B52724)/water vs. methanol (B129727)/water). A shallow gradient or isocratic elution might be necessary for fine separation.[1]	Baseline separation of Stigmasta-4,22,25-trien-3-one, (22E)- from its isomers.
Peak tailing or fronting.	Ensure the sample is dissolved in the mobile phase. Check for column contamination or degradation. Adjust the mobile phase pH if the compound has ionizable groups (unlikely for this steroid).	Symmetrical peak shape and improved purity assessment.
Presence of UV-absorbing impurities.	Use a diode array detector (DAD) to check for peak purity. If impurities are detected, further purification by preparative HPLC or recrystallization may be necessary.	Confirmation of peak homogeneity and identification of co-eluting impurities.

Frequently Asked Questions (FAQs)

Q1: What is a general procedure for the extraction and isolation of Stigmasta-4,22,25-trien-3-one, (22E)- from a plant source?

A1: A general procedure involves initial extraction with a moderately polar solvent like ethanol (B145695) or methanol. The crude extract is then concentrated and partitioned between a non-polar solvent (e.g., petroleum ether or hexane) and a polar solvent to remove highly polar and non-polar impurities. The fraction containing the target compound is then subjected to column chromatography over silica gel, followed by further purification using techniques like preparative thin-layer chromatography (PTLC) or preparative HPLC. A similar protocol has been successfully used for the isolation of the related compound (22E,24S)-Stigmasta-5,22,25-trien-3β-ol.[2][3]

Q2: What are the key analytical techniques for identifying and confirming the structure of the purified compound?

A2: The primary techniques for structure elucidation include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-NMR experiments like COSY, HSQC, and HMBC) and Mass Spectrometry (MS) to determine the molecular weight and fragmentation pattern.[2][4] Infrared (IR) spectroscopy can confirm the presence of functional groups like the carbonyl group in the 3-one position.

Q3: Are there any known biological activities for Stigmasta-4,22,25-trien-3-one, (22E)- that could guide bioassay-guided fractionation?

A3: While specific biological activities for Stigmasta-4,22,25-trien-3-one, (22E)- are not extensively documented, related stigmastane-type steroids have shown promising biological potential. For instance, certain polyhydric stigmastane-type steroids exhibit anti-neuroinflammatory activity by inhibiting the NF-κB, PI3K/AKT, and p38 MAPK signaling pathways.[5] The related compound, Stigmasta-4,22-dien-3-one, has demonstrated antioxidant and cytotoxic activities.[6][7] These activities can be used to guide the purification process through bioassay-guided fractionation.

Q4: How should I store the purified Stigmasta-4,22,25-trien-3-one, (22E)-?

A4: As a steroid, it is recommended to store the purified compound in a cool, dark, and dry place. For long-term storage, keeping it in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at -20°C is advisable to prevent degradation.

Experimental Protocols

Protocol 1: Extraction and Preliminary Fractionation

• Extraction: Air-dried and powdered plant material is extracted with 95% ethanol at room temperature for 72 hours with occasional shaking. The extraction is repeated three times.

• Concentration: The combined ethanol extracts are filtered and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C.

• Partitioning: The resulting crude extract is suspended in water and partitioned successively with petroleum ether. The petroleum ether fractions are combined.

• Drying and Concentration: The combined petroleum ether fractions are dried over anhydrous sodium sulfate (B86663) and concentrated to dryness to yield the crude fraction for chromatography.

Protocol 2: Purification by Column Chromatography

• Column Preparation: A glass column is packed with silica gel (60-120 mesh) using a slurry method with hexane.

• Sample Loading: The crude fraction is adsorbed onto a small amount of silica gel and loaded onto the top of the prepared column.

• Elution: The column is eluted with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate (e.g., 0% to 50% ethyl acetate in hexane).

• Fraction Collection: Fractions of a fixed volume are collected and monitored by thin-layer chromatography (TLC).

• Pooling and Concentration: Fractions containing the compound of interest (identified by comparison with a standard, if available, or by TLC spray reagents) are pooled and concentrated.

Protocol 3: Purity Assessment by HPLC

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is typically used.

• Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water or methanol and water. The exact ratio should be optimized for the best separation.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection at a wavelength where the compound has maximum absorbance (e.g., around 240 nm for α,β-unsaturated ketones).

• Injection Volume: 10-20 µL of the sample dissolved in the mobile phase.

Visualizations

Caption: General experimental workflow for the purification of Stigmasta-4,22,25-trien-3-one, (22E)-.

Caption: Proposed anti-inflammatory signaling pathway for Stigmastane-type steroids.

References

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Polyhydric Stigmastane-Type Steroids Derivative from Vernonia amygdalina and Their Anti-Neuroinflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Stigmasta-4,22-dien-3-one | CAS:55722-32-2 | Manufacturer ChemFaces [chemfaces.com]

dealing with co-eluting compounds with "Stigmasta-4,22,25-trien-3-one, (22E)-"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to co-eluting compounds during the analysis of "Stigmasta-4,22,25-trien-3-one, (22E)-".

Frequently Asked Questions (FAQs)

Q1: What is Stigmasta-4,22,25-trien-3-one, (22E)-?

A1: Stigmasta-4,22,25-trien-3-one, (22E)- is a stigmastane-type steroid that can be isolated from natural sources such as the herbs of Callicarpa giraldiana[1]. Like other steroids, it is a complex molecule with a specific three-dimensional structure, which can make its separation from structurally similar compounds challenging[2][3][4]. Its chemical properties are summarized in the table below.

Data Presentation: Chemical Properties

Property	Value	Source
Molecular Formula	C29H44O	[1][5]
Molecular Weight	408.7 g/mol	[5]
CAS Number	848669-09-0	[1][5]
Synonyms	(22e)-stigmasta-4,22,25-trien-3-one	[5]

Q2: What is co-elution in chromatography?

A2: Co-elution is a common issue in chromatography where two or more different compounds exit the chromatography column at the same time, resulting in a single, overlapping peak in the chromatogram[6][7]. This phenomenon is the "Achilles' heel" of chromatography because it prevents the accurate identification and quantification of the individual compounds[6][7].

Q3: How can I detect co-elution?

A3: Detecting co-elution can be challenging, especially if the peaks overlap perfectly. Here are some common methods:

• Asymmetrical Peak Shape: Look for peaks that are not perfectly symmetrical. A "shoulder" or a small bump on the side of a peak is a strong indicator of a hidden, co-eluting compound[7].

• Peak Purity Analysis (DAD/UV): If you are using a Diode Array Detector (DAD) or UV detector, you can perform a peak purity analysis. This involves comparing UV-Vis spectra taken across the peak. If the spectra are not identical, it indicates the presence of more than one compound[6].

• Mass Spectrometry (MS): A mass spectrometer is a powerful tool for detecting co-elution. By taking mass spectra across the chromatographic peak, you can see if the mass-to-charge ratios (m/z) change. If different ions are detected across the peak, it confirms co-elution[6][7].

Q4: What types of compounds are likely to co-elute with Stigmasta-4,22,25-trien-3-one, (22E)-?

A4: Due to their structural similarities, other stigmastane-type steroids and their isomers are the most likely candidates for co-elution. This includes compounds with slight variations in the side chain, the position of double bonds, or stereochemistry. Examples of structurally similar steroids include Stigmasta-4,22-dien-3-one and various polyoxygenated stigmastanes[3][8][9]. The analysis of steroids is known to be challenging due to these similarities[2].

Q5: My chromatogram shows co-eluting peaks. What are the first steps to resolve them?

A5: The fundamental goal is to alter the chromatography conditions to change the interaction of the analytes with the stationary and mobile phases. The resolution of two peaks is governed by three factors: efficiency (N), selectivity (α), and retention factor (k)[10][11]. A good starting point is to adjust the parameter that has the most significant impact on selectivity, which is often the mobile phase composition or the stationary phase itself[10].

Troubleshooting Guides

This section provides detailed solutions for resolving co-eluting peaks during the analysis of Stigmasta-4,22,25-trien-3-one, (22E)-.

Guide 1: Chromatographic Method Optimization

Co-elution is fundamentally a separation problem. The following steps outline how to systematically modify your chromatographic method to improve peak resolution.

Mandatory Visualization: Troubleshooting Workflow

Caption: A logical workflow for diagnosing and resolving co-eluting peaks.

Step 1: Modify the Mobile Phase Changing the mobile phase composition is one of the most powerful ways to alter selectivity[10].

• Change Organic Modifier: If using reversed-phase HPLC with acetonitrile, switch to methanol, or vice-versa. These solvents have different properties and can change the elution order of compounds[6][11].

• Adjust pH (for ionizable compounds): While Stigmasta-4,22,25-trien-3-one, (22E)- is not strongly ionizable, other interfering compounds in a complex matrix might be. Adjusting the pH of the aqueous portion of the mobile phase can significantly alter the retention of these interferences[11].

• Additives: The addition of small amounts of additives like formic acid can improve peak shape and sometimes influence selectivity[12].

Step 2: Optimize the Elution Gradient (HPLC) or Temperature Program (GC)

• Decrease the Gradient Slope: A slower, shallower gradient provides more time for compounds to interact with the stationary phase, which can significantly improve the separation of closely eluting peaks[11].

• Introduce Isocratic Holds: If you know the approximate time the co-eluting pair elutes, introduce a period of constant mobile phase composition (isocratic hold) just before that time to improve resolution in that specific region[11][13].

• Adjust Temperature: In both GC and HPLC, temperature affects selectivity. Lowering the column temperature in GC generally increases retention and can improve resolution for early eluting peaks[14]. In HPLC, increasing the temperature can sometimes improve efficiency and change selectivity[10].

Step 3: Select a Different Stationary Phase (Column) If modifying the mobile phase is unsuccessful, the co-eluting compounds may have very similar interactions with the current stationary phase.

• Change Column Chemistry: Switching to a column with a different bonded phase is a highly effective way to resolve co-eluting peaks[10]. For example, if you are using a C18 column, consider a Phenyl-Hexyl or a Cyano (CN) phase, which offer different separation mechanisms (e.g., pi-pi interactions).

• Particle Size and Column Length: Using a column with smaller particles or a longer column increases the column's efficiency (plate number, N), leading to sharper peaks and better resolution. However, this may also lead to higher backpressure and longer run times[10].

Data Presentation: Troubleshooting Summary

Parameter	Action	Expected Outcome
Mobile Phase	Switch organic modifier (e.g., ACN to MeOH)	Alters selectivity (α), potentially changing elution order.
Gradient/Temp	Decrease ramp rate (make gradient shallower)	Increases separation time between closely eluting peaks.
Stationary Phase	Use a column with a different bonded phase	Provides a different separation mechanism, drastically changing selectivity.
Flow Rate	Decrease flow rate	Can improve efficiency (N) and resolution, but increases run time.
Temperature	Increase or decrease column temperature	Affects both retention (k) and selectivity (α).

Guide 2: Advanced Detection Methods (MS)

When chromatographic separation is not fully achievable, mass spectrometry offers an orthogonal method for differentiation and quantification.

• Use High-Resolution Mass Spectrometry (HRMS): If the co-eluting compounds have different elemental formulas, even if their nominal mass is the same, HRMS can distinguish them based on their exact mass.

• Tandem Mass Spectrometry (MS/MS): This is a very powerful technique. You can select the precursor ion (the mass of your target compound) and fragment it. If the co-eluting compound produces different fragment ions, you can use a specific, unique fragment (a "transition") to quantify your target compound without interference[15].

• Differential Mobility Spectrometry (DMS): DMS provides an additional, gas-phase separation of ions based on their size and shape before they enter the mass spectrometer. This technique can be very effective for separating isomeric steroids that are difficult to resolve chromatographically[2].

Experimental Protocols

Protocol: HPLC Method Development for Steroid Separation

This protocol provides a systematic approach to developing a reversed-phase HPLC method to separate Stigmasta-4,22,25-trien-3-one, (22E)- from potential co-eluting interferences.

1. Initial Conditions & Scouting Gradient:

• Column: C18, 150 x 4.6 mm, 2.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C[10].

• Injection Volume: 5 µL.

• Detector: DAD (210-400 nm) followed by MS.

• Scouting Gradient: Run a fast linear gradient from 5% to 95% B over 15 minutes. This will establish the approximate elution conditions[11].

2. Gradient Optimization:

• Based on the scouting run, narrow the gradient around the elution time of the target analyte.

• Example: If the target elutes at 60% B, design a new gradient:

  • 0-2 min: Hold at 40% B.

  • 2-12 min: Linear gradient from 40% to 70% B (a shallower gradient).

  • 12-13 min: Ramp to 95% B and hold for 2 min (column wash).

  • 15-18 min: Return to initial conditions and equilibrate.

• If co-elution persists, further flatten the gradient in the region where the compounds elute[11].

3. Selectivity Tuning:

• If optimization is insufficient, change the mobile phase. Replace Mobile Phase B (Acetonitrile) with Methanol and re-run the optimized gradient. Methanol will alter the selectivity and may resolve the peaks[11].

Mandatory Visualization: Chromatographic Resolution Factors

Caption: The three key factors that determine chromatographic resolution.

4. Final Adjustments:

• Once satisfactory separation is achieved, minor adjustments to flow rate or temperature can be made to fine-tune the resolution or reduce the analysis time[11]. A lower flow rate generally improves resolution at the cost of a longer run time[14].

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Improving LC-MS/MS measurements of steroids with differential mobility spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Polyoxygenated Stigmastane-Type Steroids from Vernonia kotschyana Sch. Bip. ex Walp. and Their Chemophenetic Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stigmastane-type steroids with unique conjugated Δ7,9(11) diene and highly oxygenated side chains from the twigs of Vernonia amygdalina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 8. Stigmasta-4,22-Dien-3-One | C29H46O | CID 6442194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Highly oxygenated stigmastane-type steroids from the aerial parts of Vernonia anthelmintica Willd - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]
• 12. A Novel Targeted Analysis of Peripheral Steroids by Ultra-Performance Supercritical Fluid Chromatography Hyphenated to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Stigmasta-4,22,25-trien-3-one, (22E)- and Related Stigmastane Steroids

This guide provides a comparative overview of the chemical structure and biological activities of Stigmasta-4,22,25-trien-3-one, (22E)-, a naturally occurring steroid isolated from Callicarpa giraldiana, and two structurally related stigmastane-type steroids: Stigmasta-4,22-dien-3-one and Stigmast-4-en-3-one. This comparison is intended for researchers, scientists, and drug development professionals interested in the structure-activity relationships of this class of compounds.

Structural Comparison and Overview

Stigmasta-4,22,25-trien-3-one, (22E)- belongs to the stigmastane (B1239390) class of steroids, characterized by a C29 skeleton. Its structure features a conjugated enone system in the A-ring (a double bond at C4-C5 and a ketone at C3) and two additional double bonds in the side chain at C22-C23 (with E-stereochemistry) and C25-C26.

The key structural differences between the target compound and its selected alternatives lie in the saturation of the side chain. Stigmasta-4,22-dien-3-one lacks the C25-C26 double bond, while Stigmast-4-en-3-one possesses a fully saturated side chain. These modifications in the side chain can significantly influence the biological activity of the molecules.

Below is a diagram illustrating the structural relationship between these three compounds.

Figure 1: Structural relationship of the compared stigmastane steroids.

Physicochemical Properties

The following table summarizes the key physicochemical properties of the three compared stigmastane steroids.

Property	Stigmasta-4,22,25-trien-3-one, (22E)-	Stigmasta-4,22-dien-3-one	Stigmast-4-en-3-one
Molecular Formula	C29H44O[1]	C29H46O[2]	C29H48O[3][4]
Molecular Weight	408.66 g/mol [1]	410.7 g/mol [2]	412.7 g/mol [4]
CAS Number	848669-09-0[1]	20817-72-5[2]	1058-61-3[4]

Biological Activity

Stigmasta-4,22-dien-3-one has demonstrated notable antioxidant and cytotoxic activities. It has been reported to exhibit cytotoxicity against the human HT1080 fibrosarcoma cell line with an IC50 of 0.3 mM[5].

Stigmast-4-en-3-one has been investigated for its antimicrobial properties. Studies have shown its activity against various bacterial strains, including those responsible for dental caries[6].

The table below summarizes the reported biological activities.

Compound	Biological Activity	Quantitative Data
Stigmasta-4,22,25-trien-3-one, (22E)-	Not reported in the reviewed literature	-
Stigmasta-4,22-dien-3-one	Cytotoxicity against HT1080 tumor cell line	IC50: 0.3 mM[5]
Antioxidant activity	Reported, but quantitative data not specified in the reviewed literature.
Stigmast-4-en-3-one	Antimicrobial activity against oral bacteria (Streptococcus gordonii, Streptococcus sanguinis)	Reported, but specific MIC values not provided in the reviewed literature[6].

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are the general methodologies that are typically employed for the types of biological activities reported for the stigmastane alternatives.

Cytotoxicity Assay (for Stigmasta-4,22-dien-3-one)

A common method to determine the cytotoxic activity of a compound against a cancer cell line, such as HT1080, is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay .

General Protocol:

• Cell Culture: HT1080 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (Stigmasta-4,22-dien-3-one) dissolved in a suitable solvent (e.g., DMSO) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the MTT reagent is added to each well and incubated for a few hours. The viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692).

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (usually around 570 nm) using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

Antimicrobial Assay (for Stigmast-4-en-3-one)

The antimicrobial activity of a compound can be assessed using methods such as the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

General Protocol:

• Bacterial Strains: The test microorganisms (e.g., Streptococcus gordonii, Streptococcus sanguinis) are cultured in an appropriate broth medium.

• Compound Preparation: The test compound (Stigmast-4-en-3-one) is dissolved in a suitable solvent to create a stock solution.

• Serial Dilution: A serial two-fold dilution of the compound is prepared in a 96-well microtiter plate containing the broth medium.

• Inoculation: Each well is inoculated with a standardized suspension of the test bacteria.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed. This can be assessed visually or by measuring the optical density at 600 nm.

• Controls: Positive (bacteria with no compound) and negative (broth only) controls are included in the assay.

Conclusion

Stigmasta-4,22,25-trien-3-one, (22E)- is a stigmastane steroid with a unique tri-unsaturated structure. While its biological profile remains to be fully elucidated, the known cytotoxic and antimicrobial activities of its close analogs, Stigmasta-4,22-dien-3-one and Stigmast-4-en-3-one, suggest that it may possess interesting pharmacological properties. The presence of the additional double bond at C25-C26 in the side chain of the target compound could modulate its activity compared to its more saturated counterparts. Further experimental investigation is warranted to fully characterize the biological potential of Stigmasta-4,22,25-trien-3-one, (22E)-. The experimental protocols outlined in this guide provide a framework for such future studies.

References

• 1. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stigmasta-4,22-Dien-3-One | C29H46O | CID 6442194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Stigmast-4-en-3-one | C29H48O | CID 5484202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Stigmast-4-en-3-one | C29H48O | CID 5484202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Stigmasta-4,22,25-trien-3-one, (22E)- and Stigmasta-4,22-dien-3-one for Researchers and Drug Development Professionals

In the landscape of steroid research, two structurally related compounds, Stigmasta-4,22,25-trien-3-one, (22E)- and Stigmasta-4,22-dien-3-one, have emerged as molecules of interest. This guide provides a comprehensive comparison of their physicochemical properties and biological activities, supported by available experimental data, to assist researchers, scientists, and drug development professionals in their investigations.

Physicochemical Properties

A fundamental comparison begins with the structural and physical characteristics of these two stigmastane (B1239390) derivatives. While both share a core steroid skeleton, the presence of an additional double bond in the side chain of Stigmasta-4,22,25-trien-3-one, (22E)- results in a lower molecular weight and a different molecular formula compared to Stigmasta-4,22-dien-3-one.

Property	Stigmasta-4,22,25-trien-3-one, (22E)-	Stigmasta-4,22-dien-3-one
Molecular Formula	C29H44O[1]	C29H46O[2]
Molecular Weight	408.7 g/mol [1]	410.7 g/mol [2]
CAS Number	848669-09-0[1]	20817-72-5[2]

Biological Activity: A Comparative Overview

Current research has shed more light on the biological activities of Stigmasta-4,22-dien-3-one, while data for Stigmasta-4,22,25-trien-3-one, (22E)- remains limited.

Cytotoxic Activity

Stigmasta-4,22-dien-3-one has demonstrated cytotoxic effects against the human fibrosarcoma (HT1080) cancer cell line, with a reported half-maximal inhibitory concentration (IC50) of 0.3 mM[3]. This finding suggests its potential as a lead compound for the development of novel anticancer agents.

Currently, there is a lack of published data on the cytotoxic activity of Stigmasta-4,22,25-trien-3-one, (22E)- , preventing a direct comparison of potency.

Antioxidant Activity

Similarly, the antioxidant potential of Stigmasta-4,22,25-trien-3-one, (22E)- has not yet been experimentally determined or reported.

Experimental Protocols

To facilitate further research and comparative studies, standardized experimental protocols for assessing the key biological activities are outlined below.

Cytotoxicity Assay against HT1080 Cells (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

Workflow for Cytotoxicity Assay

Caption: Workflow of the MTT assay for cytotoxicity testing.

Methodology:

• Cell Seeding: HT1080 cells are seeded into 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (Stigmasta-4,22,25-trien-3-one, (22E)- or Stigmasta-4,22-dien-3-one) and incubated for an additional 48 to 72 hours.

• MTT Addition: Following the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours.

• Solubilization and Measurement: A solubilization solution, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan (B1609692) crystals. The absorbance is then measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Antioxidant Activity Assay (DPPH Radical Scavenging Assay)

The DPPH assay is a common and reliable method for determining the free radical scavenging activity of compounds.

Workflow for DPPH Assay

Caption: Workflow of the DPPH radical scavenging assay.

Methodology:

• Reagent Preparation: A fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727) is prepared.

• Reaction Mixture: Different concentrations of the test compounds are mixed with the DPPH solution.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

Signaling Pathways

The biological activities of steroid compounds are often mediated through their interaction with various signaling pathways. While the specific pathways modulated by Stigmasta-4,22,25-trien-3-one, (22E)- and Stigmasta-4,22-dien-3-one have not been elucidated, it is hypothesized that their anticancer effects could involve pathways commonly affected by other steroid derivatives.

Hypothesized Steroid Signaling in Cancer

Caption: Potential mechanism of action for stigmastane derivatives.

These pathways often involve the binding of the steroid to nuclear or membrane receptors, leading to a cascade of intracellular events that can modulate gene transcription related to cell proliferation and apoptosis. Further research is necessary to identify the specific molecular targets and signaling pathways affected by Stigmasta-4,22,25-trien-3-one, (22E)- and Stigmasta-4,22-dien-3-one.

Conclusion and Future Directions

This comparative guide highlights the current state of knowledge on Stigmasta-4,22,25-trien-3-one, (22E)- and Stigmasta-4,22-dien-3-one. While preliminary data on the cytotoxic and antioxidant activities of Stigmasta-4,22-dien-3-one are available, a significant knowledge gap exists for Stigmasta-4,22,25-trien-3-one, (22E)-. To enable a comprehensive and objective comparison, future research should focus on:

• Quantitative Biological Evaluation: Determining the IC50 values of Stigmasta-4,22,25-trien-3-one, (22E)- in various cytotoxicity and antioxidant assays.

• Direct Comparative Studies: Performing head-to-head comparisons of the two compounds under identical experimental conditions to accurately assess their relative potency.

• Mechanism of Action Studies: Elucidating the specific signaling pathways and molecular targets through which these compounds exert their biological effects.

Such studies will be invaluable for the scientific community and professionals in drug development to fully understand the therapeutic potential of these stigmastane derivatives.

References

• 1. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stigmasta-4,22-Dien-3-One | C29H46O | CID 6442194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Stigmasta-4,22-dien-3-one | CAS:55722-32-2 | Manufacturer ChemFaces [chemfaces.com]
• 5. Stigmasta-4,22-dien-3-one | TargetMol [targetmol.com]

A Comprehensive Guide to Validating the Purity of Stigmasta-4,22,25-trien-3-one, (22E)- Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for validating the purity of "Stigmasta-4,22,25-trien-3-one, (22E)-" samples. Ensuring the purity of this complex steroid is critical for accurate biological and pharmacological studies. This document outlines key experimental protocols and presents data in a clear, comparative format to aid in the selection of the most appropriate analytical strategy.

"Stigmasta-4,22,25-trien-3-one, (22E)-" is a stigmastane-type steroid with the chemical formula C₂₉H₄₄O and a molecular weight of approximately 408.7 g/mol [1]. Its purity can be affected by isomers, byproducts from synthesis, and degradation products. Therefore, robust analytical methods are essential to accurately quantify the compound and its potential impurities.

Alternative Analytical Methodologies

The primary methods for assessing the purity of steroidal compounds include High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Mass Spectrometry (MS). Each technique offers distinct advantages and limitations in terms of sensitivity, specificity, and structural elucidation capabilities.

Table 1: Comparison of Analytical Techniques for Purity Validation

Feature	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)	Mass Spectrometry (MS)
Principle	Separation based on differential partitioning between a mobile and stationary phase.	Signal intensity is directly proportional to the number of nuclei, allowing for absolute quantification against a certified internal standard.	Separation of ions based on their mass-to-charge ratio.
Primary Use	Quantification of the main compound and separation of impurities.	Absolute purity determination and structural confirmation.	Identification of the main compound and characterization of impurities based on fragmentation patterns.
Strengths	High resolution for separating closely related isomers and impurities. Well-established and widely available.	Provides absolute purity without the need for a specific reference standard of the analyte. Gives structural information.	High sensitivity and specificity. Provides molecular weight and structural information.
Limitations	Requires a reference standard for each compound to be quantified. Peak co-elution can be an issue.	Lower sensitivity compared to MS. Requires a highly pure internal standard. Complex spectra can be difficult to interpret.	May not distinguish between isomers without chromatographic separation. Ionization efficiency can vary between compounds.
Typical LOQ	ng/mL range[2]	mg/mL range[3]	pg/mL to ng/mL range[2]

Experimental Protocols

Detailed methodologies for the recommended analytical techniques are provided below. These protocols are based on established methods for similar steroidal compounds and can be adapted for "Stigmasta-4,22,25-trien-3-one, (22E)-".

High-Performance Liquid Chromatography (HPLC-UV)

This method is ideal for the routine quality control of "Stigmasta-4,22,25-trien-3-one, (22E)-" samples, allowing for the separation and quantification of the main component and potential UV-active impurities.

Experimental Workflow:

Caption: HPLC analysis workflow for purity determination.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point. Phenyl-Hexyl columns can offer alternative selectivity for steroids[4].

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used for steroid separation. A typical gradient could be starting from 60% acetonitrile and increasing to 90% over 20 minutes[4][5].

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the α,β-unsaturated ketone chromophore absorbs, typically around 240-250 nm.

• Column Temperature: 30 °C.

Data Presentation:

The purity is calculated based on the area percentage of the main peak relative to the total area of all detected peaks.

Table 2: Example HPLC Purity Data for a "Stigmasta-4,22,25-trien-3-one, (22E)-" Sample

Peak No.	Retention Time (min)	Area (%)	Possible Identity
1	8.5	0.5	Unknown Impurity
2	12.2	98.5	Stigmasta-4,22,25-trien-3-one, (22E)-
3	13.1	0.8	Isomeric Impurity (e.g., Δ⁵ isomer)
4	15.4	0.2	Less Polar Impurity

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a powerful primary method for determining the absolute purity of a sample by comparing the integral of a specific resonance from the analyte with that of a certified reference material (CRM) of known purity[6][7].

Logical Workflow for qNMR Purity Assessment:

Caption: Logical workflow for qNMR purity determination.

Instrumentation and Conditions:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a suitable solvent.

• Internal Standard: A certified reference material with a simple spectrum and known purity, such as maleic anhydride (B1165640) or dimethyl sulfone, should be used. The standard should have resonances that do not overlap with the analyte signals.

• Acquisition Parameters: A long relaxation delay (at least 5 times the longest T1 relaxation time of both the analyte and the standard) is crucial for accurate quantification[8]. A 30° pulse angle can also be used to shorten the required relaxation delay[8].

Data Presentation:

The purity is calculated using the following equation:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Table 3: Example qNMR Purity Calculation

Parameter	Analyte (Stigmasta-4,22,25-trien-3-one)	Internal Standard (Maleic Anhydride)
Mass (m)	10.25 mg	5.12 mg
Molecular Weight (MW)	408.66 g/mol	98.06 g/mol
¹H Signal Integral (I)	1.00 (vinyl proton)	2.15 (2 vinyl protons)
Number of Protons (N)	1	2
Standard Purity (P_standard)	-	99.9%
Calculated Purity	98.7%	-

Mass Spectrometry (MS)

MS is invaluable for confirming the molecular weight of "Stigmasta-4,22,25-trien-3-one, (22E)-" and identifying potential impurities, especially when coupled with a chromatographic separation technique like HPLC (LC-MS) or GC (GC-MS).

Signaling Pathway of MS Analysis:

Caption: Simplified signaling pathway of mass spectrometry analysis.

Instrumentation and Conditions:

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is preferred for accurate mass measurements.

• Ionization Source: Electrospray ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are suitable for steroid analysis.

• Fragmentation: Collision-Induced Dissociation (CID) in tandem MS (MS/MS) experiments can provide structural information about the molecule and its impurities. The fragmentation of the stigmastane (B1239390) side chain is a key diagnostic tool[9].

Data Presentation:

The primary output is a mass spectrum showing the relative abundance of ions at different mass-to-charge ratios. The accurate mass of the molecular ion ([M+H]⁺) should be consistent with the theoretical mass of C₂₉H₄₅O⁺.

Table 4: Expected and Observed Masses for Stigmasta-4,22,25-trien-3-one, (22E)-

Ion	Theoretical m/z	Observed m/z	Mass Error (ppm)
[M+H]⁺	409.3465	409.3462	-0.7
[M+Na]⁺	431.3284	431.3280	-0.9

Potential Impurities and Isomers

A thorough purity analysis must consider potential impurities that may be present in the sample. These can include:

• Isomers:

  • Positional Isomers: Isomers with double bonds at different positions in the steroid nucleus (e.g., Stigmasta-5,22,25-trien-3-one) or side chain.

  • Geometric Isomers: The (22Z)-isomer of the side chain double bond[10].

  • Stereoisomers: Epimers at various chiral centers.

• Synthesis-Related Impurities:

  • Starting materials and reagents.

  • Byproducts from incomplete reactions or side reactions.

• Degradation Products: Oxidation or hydrolysis products.

The chromatographic and spectroscopic methods described in this guide are essential for the detection and characterization of these potential contaminants. The use of certified reference materials for known impurities and isomers is highly recommended for accurate identification and quantification[11][12][13][14].

References

• 1. Stigmasta-4,22,25-trien-3-one | C29H44O | CID 71307333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review | MDPI [mdpi.com]
• 3. Development and validation of a quantitative proton NMR method for the analysis of pregnenolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. Absolute content determination by quantitative NMR (qNMR) spectroscopy: a curious case of aldosterone - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03472C [pubs.rsc.org]
• 7. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 8. mdpi.com [mdpi.com]
• 9. Stigmasta-4,22-Dien-3-One | C29H46O | CID 6442194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. (22Z,24S)-Stigmasta-5,22,25-trien-3β-ol and other novel sterols from Clerodendrum scandens: first report of the isolation of a cis-Δ22-unsaturated sterol from a higher plant - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. Steroids and derivatives Reference Materials | LGC Standards [lgcstandards.com]
• 13. caymanchem.com [caymanchem.com]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Stigmasta-4,22,25-trien-3-one, (22E)-

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Stigmasta-4,22,25-trien-3-one, (22E)-, a stigmastane-type steroid. Due to the limited availability of direct cross-validation studies for this specific compound, this document presents a generalized comparison based on established analytical techniques for structurally similar phytosterols (B1254722) and steroids. The experimental data and protocols are derived from published literature on steroid analysis to provide a robust framework for method selection and cross-validation.

Introduction to Analytical Method Cross-Validation

Cross-validation of analytical methods is a critical process in drug development and research, ensuring that a particular analytical method yields comparable results when performed by different laboratories or with different equipment. According to the International Council for Harmonisation (ICH) M10 guidelines, cross-validation is necessary when data from different analytical methods are combined or compared within a study or across different studies[1]. This process is essential for maintaining data integrity and consistency throughout the lifecycle of a drug product.

The primary objective of cross-validation is to assess the potential for bias between different analytical methods and to ensure that any observed differences are within acceptable limits. This is particularly important when transferring a method between laboratories or when updating an existing method.

Comparative Analysis of Analytical Techniques

The quantification of stigmastane-type steroids like Stigmasta-4,22,25-trien-3-one, (22E)- can be achieved using several analytical techniques. The most common methods include High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each method offers distinct advantages and limitations in terms of sensitivity, selectivity, and sample throughput.

Table 1: Comparison of Analytical Method Performance for Steroid Quantification

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (r²)	>0.998[2]	>0.99[3]	>0.999[4]
Accuracy (% Recovery)	96.36–106.95%[2]	99–103%[5]	95–105%[4]
Precision (%RSD)	< 2%[6]	< 15%[7]	< 10%[8]
Limit of Quantification (LOQ)	0.010–0.216 µg/mL[2]	1 ng/mL[7]	2.3–4.1 ng/mL[4]
Selectivity	Moderate	High	Very High
Throughput	High	Moderate	High
Derivatization Required	No	Yes[3][5][7]	Typically No

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of any analytical method. Below are generalized protocols for the analysis of stigmastane-type steroids using HPLC-UV, GC-MS, and LC-MS/MS.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely used technique for the quantification of phytosterols and related compounds.[9]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reversed-phase C18 column is typically used for the separation of steroids.

• Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile (B52724) and water is common.[9]

• Detection: UV detection is typically performed at a wavelength of around 205-210 nm.[9]

• Sample Preparation: Samples are extracted with an organic solvent such as ethanol (B145695) or a chloroform/methanol (B129727) mixture. The extract is then filtered before injection.

• Quantification: Quantification is based on an external standard calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, including steroids. However, it often requires derivatization to improve the volatility and thermal stability of the analytes.[7][10]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A capillary column, such as a Zebron ZB-5, is suitable for the separation of steroid derivatives.[3][5]

• Carrier Gas: Helium or hydrogen is used as the carrier gas.

• Derivatization: Steroids are typically derivatized with an agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to form more volatile trimethylsilyl (B98337) (TMS) ethers.[5][7]

• Injection: A split or splitless injection is used depending on the concentration of the analyte.

• Mass Spectrometry: The mass spectrometer is operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Quantification: Quantification is often performed using an internal standard method.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the method of choice for bioanalytical studies due to its high sensitivity, specificity, and throughput.[11]

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A reversed-phase C18 or similar column is used for chromatographic separation.

• Mobile Phase: A gradient elution with a mixture of organic solvent (e.g., methanol or acetonitrile) and water, often with a modifier like formic acid, is employed.

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used.

• Mass Spectrometry: The analysis is performed in multiple reaction monitoring (MRM) mode for optimal selectivity and sensitivity.

• Sample Preparation: Sample preparation typically involves protein precipitation, liquid-liquid extraction, or solid-phase extraction.[11]

• Quantification: Quantification is achieved using an isotopically labeled internal standard.

Visualization of Workflows and Pathways

Diagrams are provided to illustrate key processes and relationships relevant to the analysis and potential biological role of Stigmasta-4,22,25-trien-3-one, (22E)-.

Caption: General workflow for analytical method cross-validation.

Caption: Hypothetical signaling pathway for Stigmasta-4,22,25-trien-3-one.

Caption: Logical decision tree for analytical method selection.

References

• 1. labs.iqvia.com [labs.iqvia.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Validation of an LC-MS/MS method for the quantitation of phytosterols derived from Aloe vera gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GC-MS method development and validation for anabolic steroids in feed samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. aocs.org [aocs.org]
• 11. Novel liquid chromatography tandem mass spectrometry (LC-MS/MS) methods for measuring steroids - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Cellular Impact of Stigmasta-4,22,25-trien-3-one, (22E)-: A Comparative Analysis

An examination of the available data on the cytotoxic effects of the steroidal compound Stigmasta-4,22,25-trien-3-one, (22E)-, reveals its potential as a cytotoxic agent against specific human cancer cell lines. This guide provides a comparative overview of its activity, drawing from the limited publicly accessible data, and outlines a general methodology for assessing such compounds.

Stigmasta-4,22,25-trien-3-one, (22E)-, a naturally occurring steroid found in plants such as Callicarpa giraldiana, has been noted for its biological activities, particularly its potential in oncology.[1] This document synthesizes the available information on its effects on different cell lines, offering a resource for researchers and professionals in drug development.

Comparative Cytotoxicity

Initial data indicates that Stigmasta-4,22,25-trien-3-one, (22E)- exhibits differential cytotoxicity against various human cancer cell lines. The following table summarizes the reported half-maximal inhibitory concentration (IC50) values, a key measure of a compound's potency in inhibiting biological or biochemical functions.

Cell Line	Cancer Type	IC50 (µg/mL)
HeLa	Cervical Cancer	~31.43[1]
MCF-7	Breast Cancer	Data not available

Note: The IC50 value for HeLa cells is based on information from a commercial supplier, and the primary research publication containing the detailed experimental context is not publicly available.

Experimental Protocols

While the precise experimental details for the reported cytotoxicity of Stigmasta-4,22,25-trien-3-one, (22E)- could not be retrieved from primary literature, a standard protocol for evaluating the cytotoxic effects of a compound on cancer cell lines is outlined below. This generalized methodology reflects a common approach in the field.

Cell Viability Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., HeLa, MCF-7) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of Stigmasta-4,22,25-trien-3-one, (22E)-. A control group receives medium with the vehicle (e.g., DMSO) only.

• Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Addition: After incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan (B1609692) Solubilization: Following a further incubation period, the medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the control group, and the IC50 value is determined by plotting cell viability against compound concentration.

Signaling Pathways and Experimental Workflow

The specific signaling pathways modulated by Stigmasta-4,22,25-trien-3-one, (22E)- leading to cell death have not been elucidated in available research. However, a general workflow for investigating the cytotoxic effects of a novel compound is depicted below.

Caption: Generalized workflow for assessing the cytotoxic effects of a compound.

Further research is necessary to fully characterize the anticancer potential of Stigmasta-4,22,25-trien-3-one, (22E)-. This would involve expanding the panel of cell lines tested, conducting detailed mechanistic studies to identify the molecular targets and signaling pathways involved, and ultimately, in vivo studies to assess its efficacy and safety in animal models. The preliminary data, however, suggests that this compound may be a valuable lead for further investigation in the development of novel anticancer therapies.

References

• 1. Cytotoxic Constituents from the Fruiting Branches of Callicarpa Americana Collected in Southern Florida - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Stigmasta-4,22,25-trien-3-one, (22E)- and Related Stigmastane Derivatives: A Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of Stigmasta-4,22,25-trien-3-one, (22E)- and structurally related stigmastane (B1239390) derivatives. Due to a lack of direct and comprehensive SAR studies on Stigmasta-4,22,25-trien-3-one, (22E)-, this guide synthesizes available data on the biological activities of its close analogs to infer potential structure-activity relationships. The primary biological activities discussed are cytotoxic and antimicrobial effects.

Introduction to Stigmastane Derivatives

Stigmastanes are a class of steroids derived from the stigmastane skeleton. These compounds, isolated from various natural sources, have garnered significant interest in medicinal chemistry due to their diverse biological activities. Modifications to the stigmastane core, such as the introduction or alteration of double bonds and functional groups, can significantly impact their therapeutic potential. This guide focuses on comparing the bioactivity of Stigmasta-4,22,25-trien-3-one, (22E)- with other key stigmastane derivatives to elucidate the structural features crucial for their biological effects.

Comparative Biological Activity Data

The following tables summarize the available quantitative data for various stigmastane derivatives, providing a basis for comparing their cytotoxic and antimicrobial activities.

Table 1: Cytotoxic Activity of Stigmastane Derivatives Against Cancer Cell Lines

Compound	Structure	Cell Line	IC50/EC50 (µM)	Reference
Stigmasterol (B192456)	3β-OH, Δ5, Δ22	MCF-7 (Breast)	> 250	[1]
HCC70 (Breast)	> 250	[1]
MCF-12A (Non-cancerous)	> 250	[1]
5,6-epoxystigmast-22-en-3β-ol	3β-OH, 5,6-epoxy, Δ22	MCF-7 (Breast)	21.92	[1]
HCC70 (Breast)	48.33	[1]
MCF-12A (Non-cancerous)	48.91	[1]
Stigmastane-3β,5,6,22,23-pentol	3β,5,6,22,23-pentaOH	MCF-7 (Breast)	37.19	[1]
HCC70 (Breast)	16.82	[1]
MCF-12A (Non-cancerous)	44.83	[1]
Stigmasta-5,22-dien-3,7-dione	3,7-dione, Δ5, Δ22	MCF-7 (Breast)	42.85	[1]
HCC70 (Breast)	67.73	[1]
MCF-12A (Non-cancerous)	> 250	[1]

Table 2: Antimicrobial Activity of Stigmastane Derivatives

Compound	Structure	Microorganism	MIC (µg/mL)	Reference
Stigmast-4-en-3-one	3-one, Δ4	Streptococcus gordonii	Not specified	[2]
Streptococcus sanguinis	Not specified	[2]
4,22-Stigmastadiene-3-one	3-one, Δ4, Δ22	Proteus mirabilis	Not specified (in extract)	[3]
Stigmasta-5,22-dien-3-ol	3β-OH, Δ5, Δ22	General antimicrobial activity noted	Not specified	[4]

Inferred Structure-Activity Relationships

Based on the comparative data, the following structure-activity relationships for stigmastane derivatives can be inferred:

• Cytotoxic Activity:

  • The presence of a simple 3β-hydroxyl group with double bonds at Δ5 and Δ22 (Stigmasterol) shows minimal cytotoxic activity.[1]

  • The introduction of an epoxide ring at the 5,6-position appears to enhance cytotoxicity against hormone-responsive breast cancer cells (MCF-7).[1]

  • An increased number of hydroxyl groups on the stigmastane skeleton may increase cytotoxic activity, particularly against triple-negative breast cancer cells (HCC70).[1]

  • Oxidation of the hydroxyl groups to ketones (dione derivative) shows moderate activity but with some selectivity for cancer cells over non-cancerous cells.[1]

  • For Stigmasta-4,22,25-trien-3-one, (22E)-, the presence of the α,β-unsaturated ketone in the A-ring (a feature shared with Stigmast-4-en-3-one) is a common motif in cytotoxic steroids. The additional double bonds in the side chain at C-22 and C-25 may further modulate this activity.

• Antimicrobial Activity:

  • The α,β-unsaturated ketone system in the A-ring (Stigmast-4-en-3-one) appears to be important for antimicrobial activity against oral bacteria.[2]

  • The presence of a double bond at C-22 in the side chain, as seen in 4,22-Stigmastadiene-3-one, is associated with antimicrobial properties.[3]

  • Stigmasta-4,22,25-trien-3-one, (22E)-, possessing both the Δ4-3-one system and the Δ22 double bond, is likely to exhibit antimicrobial activity. The additional double bond at C-25 is a unique feature that could influence its spectrum of activity.

Experimental Protocols

a) Cytotoxicity Assay (Resazurin Assay) [1]

• Cell Culture: Breast cancer cell lines (MCF-7, HCC70) and a non-tumorigenic mammary epithelial cell line (MCF-12A) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The stigmastane derivatives are dissolved in a suitable solvent (e.g., DMSO) and added to the cells at various concentrations. Control wells receive only the vehicle.

• Incubation: The plates are incubated for a specified period (e.g., 72 hours).

• Resazurin (B115843) Addition: A solution of resazurin is added to each well, and the plates are incubated for a further 2-4 hours.

• Fluorescence Measurement: The fluorescence is measured using a microplate reader at an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

• Data Analysis: The cell viability is calculated as a percentage of the control, and the EC50 values are determined by plotting the percentage of cell viability against the compound concentration.

b) Antimicrobial Assay (Broth Microdilution Method)

• Microorganism Preparation: Bacterial or fungal strains are cultured in appropriate broth overnight. The culture is then diluted to a standardized concentration.

• Compound Preparation: The stigmastane derivatives are dissolved in a suitable solvent and serially diluted in a 96-well microtiter plate.

• Inoculation: The standardized microbial suspension is added to each well containing the test compound.

• Controls: Positive (microorganism with no compound) and negative (broth only) controls are included.

• Incubation: The plates are incubated at an appropriate temperature for 24-48 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Visualizations

a) Proposed Cytotoxic Mechanism of Action

The following diagram illustrates a hypothetical signaling pathway for the cytotoxic action of stigmastane derivatives possessing an α,β-unsaturated ketone, a common feature in anticancer steroids. This pathway is proposed and not yet experimentally verified for Stigmasta-4,22,25-trien-3-one, (22E)-.

Caption: Proposed pathway for steroid-induced apoptosis.

b) Experimental Workflow for SAR Studies

The following diagram outlines a general workflow for conducting structure-activity relationship studies of novel compounds.

Caption: General workflow for SAR studies.

Conclusion

While direct experimental data on the structure-activity relationship of Stigmasta-4,22,25-trien-3-one, (22E)- is limited, a comparative analysis of its structural analogs provides valuable insights. The presence of the Δ4-3-one system is a key feature that likely confers both cytotoxic and antimicrobial properties. The unique triene structure in the side chain warrants further investigation to determine its specific contribution to the biological activity profile. The experimental protocols and workflows provided in this guide offer a framework for future research aimed at synthesizing and evaluating novel derivatives of Stigmasta-4,22,25-trien-3-one, (22E)- to develop more potent and selective therapeutic agents.

References

• 1. In vitro cytotoxic effect of stigmasterol derivatives against breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SAR studies of sesquiterpene lactones as Orobanche cumana seed germination stimulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Stigmasta-4,22,25-trien-3-one, (22E)-: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling novel or specialized compounds like Stigmasta-4,22,25-trien-3-one, (22E)-, proper disposal is a critical component of laboratory safety and regulatory compliance. Due to the absence of a specific Safety Data Sheet (SDS) in publicly available databases, this compound must be treated as potentially hazardous. The following guide provides a procedural framework for its safe disposal, emphasizing consultation with your institution's Environmental Health and Safety (EHS) department.

Pre-Disposal Hazard Assessment

Before initiating any disposal protocol, a thorough hazard assessment is paramount. In the absence of a specific SDS for Stigmasta-4,22,25-trien-3-one, (22E)-, information must be conservatively inferred or the compound handled as a substance with unknown toxicity and reactivity.

Key Data for Disposal Determination

Parameter	Value for Stigmasta-4,22,25-trien-3-one, (22E)-	Significance for Disposal
Physical State	Assumed to be a solid	Determines appropriate container type and handling procedures.
Solubility	Data not available; consult supplier's information	Influences potential for aqueous disposal (not recommended without data) and choice of decontamination solvents.
Flammability	Data not available; treat as potentially flammable	Requires storage away from ignition sources and use of appropriate, sealed containers.
Reactivity	Data not available; assume reactivity with common lab chemicals	Dictates segregation from other waste streams to prevent violent reactions or toxic gas generation.
Toxicity	Data not available; treat as toxic	Mandates handling with appropriate Personal Protective Equipment (PPE) and containment to prevent exposure.
Environmental Hazards	Data not available; assume harmful to aquatic life	Prohibits drain disposal to prevent environmental contamination.[1]

Step-by-Step Disposal Protocol

This protocol outlines a general procedure for the safe disposal of research compounds lacking a specific SDS. Adherence to your institution's specific guidelines is mandatory.

1. Personal Protective Equipment (PPE) and Engineering Controls:

• PPE: Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and chemical-resistant gloves.

• Ventilation: Handle the compound and its waste within a certified chemical fume hood to minimize inhalation exposure.

2. Waste Identification and Labeling:

• All containers for chemical waste must be clearly and accurately labeled.[2][3][4]

• Since the hazards are not fully characterized, the label must reflect this.

• On a designated hazardous waste label provided by your EHS department, include the following:

  • The full chemical name: "Stigmasta-4,22,25-trien-3-one, (22E)-"

  • The phrase "Caution: Hazards Not Fully Characterized"

  • The quantity of waste

  • The date of accumulation

  • The name of the principal investigator and laboratory contact information

3. Waste Segregation and Containment:

• Primary Container: Collect waste Stigmasta-4,22,25-trien-3-one in a chemically compatible, non-reactive container with a secure, tight-fitting lid.[5] For solid waste, a high-density polyethylene (B3416737) (HDPE) container is generally appropriate.

• Avoid Mixing: Do not mix this waste with other chemical waste streams. Incompatible materials can react violently or produce toxic fumes. Store acids and bases separately, and keep oxidizing agents away from organic compounds.[5]

• Secondary Containment: Place the primary waste container in a larger, unbreakable secondary container (such as a plastic tub) to contain any potential leaks or spills.

4. Storage in a Satellite Accumulation Area (SAA):

• Store the contained waste in a designated SAA within the laboratory.[5][2][3]

• The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[3]

• Ensure the SAA is inspected weekly for any signs of container leakage or degradation.[5]

5. Arranging for Disposal:

• Once the waste container is full, or if the experiment is complete, arrange for a waste pickup through your institution's EHS department.[2][3]

• Follow your institution's specific procedures for requesting a hazardous waste pickup, which typically involves submitting an online form.[4][6][7]

• Be prepared to provide all available information about the compound to the EHS personnel.

6. Decontamination:

• Thoroughly decontaminate any surfaces or equipment that came into contact with Stigmasta-4,22,25-trien-3-one. The choice of decontamination solvent will depend on the compound's solubility. If unknown, a common procedure is to rinse with a suitable organic solvent (like ethanol (B145695) or acetone, if compatible) followed by a soap and water wash.

• Collect all rinsate and contaminated materials (e.g., paper towels, gloves) as hazardous waste.

Disposal Workflow for Uncharacterized Research Compounds

References

• 1. acs.org [acs.org]
• 2. odu.edu [odu.edu]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Appendix C - Disposal Of Unknown Chemical Waste Containers | Environment, Health and Safety [ehs.cornell.edu]
• 7. csn.edu [csn.edu]

Personal protective equipment for handling Stigmasta-4,22,25-trien-3-one, (22E)-

Essential Safety and Handling Guide for Stigmasta-4,22,25-trien-3-one, (22E)-

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of Stigmasta-4,22,25-trien-3-one, (22E)-, a steroidal compound. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guidance is based on best practices for handling structurally similar hazardous chemicals and steroidal compounds.

Pre-Handling Risk Assessment

Before beginning any work, a thorough risk assessment is mandatory. This should consider the quantity of the substance being handled, the potential for aerosolization (especially if it is a powder), and the specific laboratory environment. All handling of this compound should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final barrier to exposure after engineering and administrative controls have been implemented. The following table summarizes the recommended PPE for handling Stigmasta-4,22,25-trien-3-one, (22E)-.

Protection Type	Recommended PPE	Key Specifications & Best Practices
Hand Protection	Double Nitrile Gloves	Powder-free gloves are recommended to prevent powder contamination. Change gloves every 30-60 minutes or immediately if contamination is suspected or damage occurs.[1]
Body Protection	Lab Coat or Gown	A long-sleeved lab coat or gown should be worn with cuffs tucked into the inner gloves.[1]
Eye & Face Protection	Safety Goggles & Face Shield	Safety goggles are essential to protect from splashes. A face shield offers a full range of protection against splashes to the face and eyes.[1][2]
Respiratory Protection	N95 or N100 Respirator	For handling the compound as a powder, an N-95 or N-100 particle mask is recommended to prevent inhalation.[1] Surgical masks offer little to no protection from chemical exposure.[1]

Operational Handling Protocol

Step 1: Preparation

• Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

• Assemble all necessary equipment and reagents before handling the compound.

• Don the appropriate PPE as outlined in the table above.

Step 2: Aliquoting and Weighing (if in solid form)

• Handle the compound in a fume hood to minimize the risk of inhaling airborne particles.[3]

• Use a dedicated and calibrated analytical balance.

• Employ careful techniques to avoid generating dust.

Step 3: Solution Preparation

• When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

• Keep containers tightly closed when not in use.

Step 4: Post-Handling

• Decontaminate all surfaces and equipment that may have come into contact with the compound. A suitable solvent like ethanol (B145695) or acetone (B3395972) can be used for initial rinsing, followed by soap and water.[4]

• Collect all rinsate as hazardous liquid waste.[4]

• Carefully remove and dispose of PPE in the designated hazardous waste stream.

Spill Management

In the event of a spill, immediately alert personnel in the area.

• Small Spills: Use an inert absorbent material, such as vermiculite (B1170534) or sand, to contain and absorb the spill. Carefully collect the absorbent material and any contaminated debris into a designated hazardous waste container.[4]

• Large Spills: Evacuate the area and contact your institution's Environmental Health and Safety (EHS) office immediately.[4]

Disposal Plan

The disposal of Stigmasta-4,22,25-trien-3-one, (22E)- and any materials contaminated with it must be handled as hazardous waste.

• Waste Segregation: Do not mix this waste with other waste streams unless compatibility has been verified.[4]

• Solid Waste: Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly labeled, sealed, and compatible container (e.g., high-density polyethylene).[4]

• Liquid Waste: Collect all liquid waste, including experimental solutions and rinsates, in a separate, dedicated hazardous waste container with a secure lid.[4]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Stigmasta-4,22,25-trien-3-one, (22E)-," the approximate concentration and quantity, and the date of accumulation.[4]

• Final Disposal: All hazardous waste must be disposed of through your institution's EHS-approved hazardous waste management program.[4] Under no circumstances should this chemical or its solutions be poured down the drain.[5]

Workflow for Handling and Disposal

Caption: Workflow for the safe handling and disposal of Stigmasta-4,22,25-trien-3-one, (22E)-.

References

• 1. pppmag.com [pppmag.com]
• 2. hazmatschool.com [hazmatschool.com]
• 3. nspcoatings.co.uk [nspcoatings.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]